N-(methoxyacetyl)glycine

• CAS: 97871-77-7

Core Science & Biosynthesis

Beyond the Backbone: Discovery and Synthesis of Novel Glycine Analogues

Topic: Discovery and Synthesis of Novel Glycine Analogues Content Type: Technical Guide / Whitepaper Audience: Researchers, Senior Scientists, Drug Discovery Professionals

Executive Summary

Glycine, the simplest amino acid, occupies a paradoxical position in medicinal chemistry. While often viewed merely as a flexible linker, its analogues represent high-value pharmacophores in neuroprotection and pain management. This guide moves beyond standard peptide synthesis, focusing on the stereoselective construction of

-substituted glycine derivatives and N-functionalized bioisosteres . We prioritize the Ni(II)-complex methodology for its proven reliability in generating chiral quaternary centers—a critical challenge in modern drug design.

Strategic Rationale: The Glycine Paradox

In drug development, glycine's achiral nature and high conformational flexibility (

rotation) often lead to poor metabolic stability and low receptor selectivity. However, rigidifying the glycine backbone or introducing steric bulk at the -position can dramatically alter pharmacological profiles.

Key Therapeutic Targets

• NMDA Receptor Glycine Site (GlyB): Antagonists here (e.g., kynurenic acid derivatives) are neuroprotective in stroke models without the psychotomimetic side effects of channel blockers.

• Glycine Transporters (GlyT1/GlyT2): Inhibitors of GlyT1 (schizophrenia) and GlyT2 (neuropathic pain) rely on precise steric occlusion of the transporter pocket.

Mechanistic Logic: Conformational Restriction

By substituting the

-protons, we restrict the Ramachandran plot space, locking the molecule into a bioactive conformation. This "pre-organization" minimizes the entropy penalty upon binding.

Figure 1: Therapeutic intervention points for glycine analogues in the glutamatergic synapse. Analogues can act as GlyB antagonists or GlyT inhibitors.

Core Protocol: Asymmetric Synthesis via Ni(II) Complexes[1][2][3]

For the synthesis of

-substituted glycine analogues (especially -alkyl and -dialkyl derivatives), the Ni(II)-Schiff base complex methodology (pioneered by Belokon and colleagues) is the industry standard for reliability and stereocontrol.

Why This Method?

Unlike standard enolate chemistry which often requires cryogenic conditions (LDA, -78°C) and suffers from racemization, the Ni(II) complex renders the glycine

-proton acidic enough to be removed by weak bases (e.g., NaOH, KOH) at room temperature. The chiral ligand (BPB) shields one face of the enolate, ensuring high diastereoselectivity ( de).

Experimental Workflow

Step 1: Formation of the Chiral Glycine Equivalent

The starting material is a stable, red, crystalline Ni(II) complex derived from glycine and a chiral auxiliary (S)-BPB (2-[N-(N'-benzylprolyl)amino]benzophenone).

Reaction:

Step 2: Asymmetric Alkylation (The Critical Step)

This step introduces the novel side chain.

• Reagents: Ni-Gly Complex (1.0 equiv), Alkyl Halide (R-X, 1.2-5.0 equiv), NaOH (powdered), DMF or MeCN.

• Conditions: Room temperature, inert atmosphere (

  ).

• Observation: The red solution often changes hue/intensity as the alkylation proceeds.

Protocol:

• Dissolve the Ni-Gly complex (1.0 g) in DMF (5 mL) under nitrogen.

• Add powdered NaOH (1.5 equiv). The mixture may darken.

• Add the alkyl halide (e.g., benzyl bromide for Phe analogues, or functionalized halides for novel targets) dropwise.

• Monitor: TLC (SiO2, CHCl3:Acetone 5:1). The product usually has a higher

  than the starting complex.

• Quench: Pour into ice water. The alkylated complex precipitates as a red solid.

• Purification: Filtration and washing with water is often sufficient. If diastereomers form, separate via flash chromatography (silica gel).

Step 3: Hydrolysis and Recovery

Release the novel amino acid and recycle the chiral ligand.

• Reagents: 2M HCl, MeOH, reflux.

• Procedure:

  • Suspend the alkylated complex in MeOH/2M HCl (1:1).

  • Reflux until the red color disappears (complex dissociation).

  • Workup: Neutralize to precipitate the chiral ligand (BPB). Filter BPB (can be reused).

  • Isolation: The filtrate contains the novel amino acid hydrochloride. Purify via ion-exchange chromatography (Dowex 50W).

Figure 2: The self-validating cycle of Ni(II)-mediated asymmetric glycine synthesis. Note the recyclability of the chiral auxiliary.

Advanced Methodology: Photo-Mediated C-H Functionalization[4][5]

For late-stage modification of glycine residues within peptides or when the Ni(II) method is too sterically demanding, photoredox catalysis offers a modern alternative.

Mechanism

This approach utilizes the low bond dissociation energy (BDE) of the

-C-H bond in glycine derivatives. A photocatalyst (e.g., Iridium-based or organic dyes) generates a radical at the -position, which is then trapped by an electrophile.

Protocol Highlight (Cross-Dehydrogenative Coupling)

• Substrate: N-aryl glycine ester.

• Catalyst: Rose Bengal or Ru(bpy)3.

• Light Source: Blue LED (450 nm).

• Oxidant: Air or

  balloon.

• Nucleophile: Indoles, silyl enol ethers.

Key Advantage: This method allows for the direct "editing" of glycine units in protected peptides without de novo synthesis.

Data Presentation: Comparative Methodologies

Feature	Ni(II) Complex Method	Strecker Synthesis	Photo-C-H Activation
Stereoselectivity	Excellent (>98% ee/de)	Moderate (requires chiral auxiliary)	Variable (substrate dependent)
Scale	Multigram to Kilogram	Multigram	Milligram to Gram
Substrate Scope	Alkyl halides, Michael acceptors	Aldehydes/Ketones	Arenes, Heterocycles
Conditions	Mild (RT, weak base)	Harsh (Cyanide, acidic workup)	Mild (Visible light)
Cost	Moderate (Recyclable ligand)	Low	High (Catalysts)

References

• Synthesis and pharmacological properties of novel glycine antagonists. PubMed. [Link]

• Asymmetric synthesis of α-amino acids via homologation of Ni(II) complexes of glycine Schiff bases. PubMed. [Link]

• General method for the asymmetric synthesis of α-amino acids via alkylation of the chiral nickel(II) Schiff base complexes. Royal Society of Chemistry. [Link]

• Recent Advances in Rapid Synthesis of Non-proteinogenic Amino Acids. MDPI Molecules. [Link]

• Glycine transporter inhibitors as a novel drug discovery strategy for neuropathic pain. PubMed. [Link]

• Access to α-Functionalized Glycine Derivatives with Arylboronic Acid via Imino Amides. Organic Chemistry Portal. [Link]

Beyond HIF Stabilization: N-(methoxyacetyl)glycine as a Metabolic Sentinel and Structural Probe in Hypoxia

Executive Summary: The Negative Control That Validates the Rule

In the high-stakes arena of hypoxia research, the focus is overwhelmingly on HIF-Prolyl Hydroxylase Domain (PHD) inhibitors —molecules like N-oxalylglycine (NOG) and its cell-permeable prodrug Dimethyloxalylglycine (DMOG) . These agents stabilize Hypoxia-Inducible Factor 1α (HIF-1α) by mimicking 2-oxoglutarate (2-OG), thereby tricking the PHD enzymes into inactivity.

However, rigorous drug development requires more than just active agents; it demands precise negative controls to rule out off-target toxicity and non-specific binding.

N-(methoxyacetyl)glycine (N-MAG) is that critical control. Structurally isosteric to NOG but functionally inert regarding iron chelation, N-MAG allows researchers to decouple the physicochemical effects of the glycine scaffold from the pharmacological effects of PHD inhibition. Furthermore, as an acylglycine, it serves as a unique tracer for mitochondrial glycine conjugation capacity (GLYAT activity) under hypoxic stress.

This guide details the mechanistic utility, experimental application, and metabolic significance of N-MAG in hypoxia research.

Structural Biology & Mechanism of Action

To understand N-MAG, one must first deconstruct the mechanism of the active inhibitor, N-oxalylglycine (NOG).

The Pharmacophore: Why NOG Works and N-MAG Doesn't

The PHD2 enzyme requires a non-heme iron (Fe²⁺) at its active site, held by a "2-His-1-Asp" facial triad. The co-substrate, 2-oxoglutarate (2-OG) , binds to this iron in a bidentate manner via its 1-carboxylate and 2-oxo (ketone) groups.

• N-oxalylglycine (NOG): Possesses an oxalyl group (–CO–CO–). The two adjacent carbonyls perfectly mimic the 2-oxo and 1-carboxylate of 2-OG, allowing it to chelate the active site iron and lock the enzyme.

• N-(methoxyacetyl)glycine (N-MAG): The oxalyl group is replaced by a methoxyacetyl group (–CH₂–O–CH₃). The ether oxygen is a poor ligand for Fe²⁺ compared to a ketone, and the geometry prevents bidentate chelation.

Key Insight: N-MAG occupies the same steric volume as NOG but fails to inhibit the enzyme. If your biological phenotype (e.g., cell survival, gene expression) persists with N-MAG treatment, the effect is likely off-target or metabolic, not HIF-dependent.

Visualization: The Active Site Logic

Figure 1: Mechanistic divergence between the active inhibitor (NOG) and the structural control (N-MAG) within the PHD2 active site.

Experimental Protocols

Protocol A: The "Specificity Check" in Cell Culture

Objective: Confirm that a phenotypic observation (e.g., angiogenesis) is driven by PHD inhibition and not by general glycine metabolism or chemical toxicity.

Reagents:

• Active Agent: Dimethyloxalylglycine (DMOG) - Cell permeable ester of NOG.

• Control Agent: N-(methoxyacetyl)glycine methyl ester (N-MAG-ME) - Note: Use the ester form for cell permeability.

• Cell Line: HEK293T or HUVEC.

Workflow:

• Seeding: Plate cells at

  cells/well in 6-well plates. Adhere overnight.

• Treatment Groups:

  • Vehicle (0.5% DMSO)

  • DMOG (

    )

  • N-MAG-ME (

    )

• Incubation: 4–8 hours (for HIF protein) or 24 hours (for downstream gene targets like VEGF).

• Lysis & Western Blot:

  • Lyse in Urea/SDS buffer (HIF-1α is rapidly degraded; rapid denaturation is vital).

  • Probe for HIF-1α (Target) and β-Actin (Loading Control).

Interpretation:

• Valid Result: DMOG induces strong HIF-1α band; N-MAG-ME shows basal levels (identical to Vehicle).

• Artifact Warning: If N-MAG-ME induces HIF-1α, your compound may be acting via mitochondrial toxicity (ROS generation) rather than specific PHD inhibition.

Protocol B: LC-MS/MS Quantification of Acylglycines

Objective: Use N-MAG as a tracer for Glycine N-acyltransferase (GLYAT) activity under hypoxia. Hypoxia stalls mitochondrial beta-oxidation, leading to acyl-CoA accumulation. GLYAT conjugates these to glycines for excretion.

Methodology:

• Column: HILIC (Hydrophilic Interaction Liquid Chromatography) - Crucial for polar acylglycines.

• Mobile Phase:

  • A: 10 mM Ammonium Acetate in Water (pH 9.0)

  • B: Acetonitrile

• MS Detection: Negative Electrospray Ionization (ESI-).

• Transitions (MRM):

  • N-MAG: Precursor

    Product (Glycine fragment).

Data Presentation & Comparative Analysis

When designing drugs targeting the hypoxia pathway, distinguishing between Electronic (Chelation) and Steric (Shape) effects is paramount.

Table 1: Physicochemical & Biological Comparison

Feature	N-oxalylglycine (NOG)	N-(methoxyacetyl)glycine (N-MAG)
Role	Active PHD Inhibitor	Negative Structural Control
Fe(II) Binding	High Affinity (Bidentate)	Negligible (Monodentate/Ether)
HIF-1α Stabilization	Potent ( )	Inactive ( )
Metabolic Fate	Stable / Slow hydrolysis	Substrate for Acylase I
Primary Use	Inducing Hypoxia Response	Validating "On-Target" Mechanism

The Metabolic "Shunt" Pathway

While N-MAG is primarily a chemical tool, endogenous acylglycines are biomarkers of hypoxic stress. Under hypoxia, the Electron Transport Chain (ETC) slows, causing an accumulation of Acyl-CoAs. The cell shunts these to Acylglycines to prevent CoA trapping.

Hypothesis: N-MAG administration can competitively inhibit the clearance of other toxic acyl-CoAs if administered at high doses, serving as a "metabolic stress test" for the GLYAT system.

Figure 2: The metabolic shunt pathway where N-MAG can act as a competitive substrate or tracer for mitochondrial acyl-conjugation capacity.

References

• Epstein, A. C., et al. (2001). C. elegans EGL-9 and mammalian homologs define a family of dioxygenases that regulate HIF by prolyl hydroxylation. Cell.[1][2][3][4][5] Link

  • Establishes the mechanism of 2-OG dependent dioxygenases and the requirement for iron chelation, grounding the logic for NOG vs. N-MAG.

• Jaakkola, P., et al. (2001). Targeting of HIF-alpha to the von Hippel-Lindau ubiquitylation complex by O2-regulated prolyl hydroxylation. Science. Link

  • Foundational paper describing the HIF-PHD interaction targeted by N-oxalylglycine.

• Mole, D. R., et al. (2003). 2-oxoglutarate analogue inhibitors of HIF prolyl hydroxylase. Bioorganic & Medicinal Chemistry Letters.[6] Link

  • Provides SAR data on N-oxalylglycine analogs, demonstrating the necessity of the alpha-keto group for potency.

• Rinaldo, P., et al. (2002). Acylcarnitine and acylglycine analysis. Current Protocols in Human Genetics. Link

  • Technical reference for the LC-MS detection of acylglycines (including N-MAG analogs) in biological fluids.

• Fraisl, P., et al. (2009). Fatty acid oxidation and cell proliferation: The metabolic link. Cell Cycle. Link

  • Connects hypoxia to stalled fatty acid oxidation and the subsequent gener

Sources

• 1. Cytoprotective effects of glycine and glutathione against hypoxic injury to renal tubules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Analysis of hypoxia-induced metabolic reprogramming - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. blog.cellsignal.com [blog.cellsignal.com]
• 4. Metabolic Profiling of Hypoxic Cells Revealed a Catabolic Signature Required for Cell Survival | PLOS One [journals.plos.org]
• 5. Metabolic aspects of protection by glycine against hypoxic injury to isolated proximal tubules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Novel mechanism of hypoxic neuronal injury mediated by non-excitatory amino acids and astroglial swelling - PMC [pmc.ncbi.nlm.nih.gov]

Investigating the Neuroprotective Effects of N-(Methoxyacetyl)glycine

The following technical guide is structured as a strategic framework for the investigation of N-(methoxyacetyl)glycine (N-MAG) . Given the compound's dual identity as both a specific N-acyl glycine derivative and a conjugate of methoxyacetic acid (MAA), this guide adopts a rigorous "Target Validation & Safety" approach.

It synthesizes established protocols for glycine-site modulation , HDAC inhibition (a property of the methoxyacetyl moiety), and neuroinflammation control .

A Technical Framework for Mechanism Validation and Pre-Clinical Assessment

Executive Summary

N-(methoxyacetyl)glycine (N-MAG) represents a unique chemical probe at the intersection of amino acid signaling and epigenetic modulation. Structurally, it is an N-acyl glycine—a class of lipids/metabolites known to act as endogenous signaling molecules (e.g., N-arachidonoylglycine).

This guide outlines the critical path for evaluating N-MAG’s neuroprotective potential. The central hypothesis posits that N-MAG functions through a dual mechanism:

• Synaptic Modulation: Acting as a stable glycine mimetic or GlyT1 inhibitor, enhancing NMDA receptor-dependent plasticity while preventing excitotoxicity.

• Epigenetic/Metabolic Regulation: Leveraging the methoxyacetyl moiety for potential histone deacetylase (HDAC) inhibition, a known neuroprotective pathway, provided metabolic stability prevents rapid hydrolysis into toxic free acid.

Chemical Biology & Structure-Activity Relationship (SAR)

To understand the neuroprotective logic, we must deconstruct the molecule:

• Glycine Backbone: The "warhead" for neuroprotection. Free glycine is a co-agonist at the NMDA receptor (NMDAR) and activates strychnine-sensitive glycine receptors (GlyR). However, free glycine has poor blood-brain barrier (BBB) permeability and rapid clearance.

• Methoxyacetyl Cap: Increases lipophilicity compared to free glycine, potentially enhancing BBB penetration. It also mimics the structure of HDAC inhibitors (short-chain fatty acids).

Critical SAR Objective: Determine if N-MAG acts as a Prodrug (releasing glycine) or a Direct Ligand (binding allosteric sites on NMDAR or GlyT1).

Mechanistic Hypotheses & Signaling Pathways[1]

The investigation must target three specific signaling cascades.

Pathway A: The Anti-Excitotoxic Glycine Shunt

Excitotoxicity (glutamate storm) is the primary driver of neuronal death in ischemia.

• Mechanism: N-MAG may competitively inhibit Glycine Transporter 1 (GlyT1) on astrocytes.

• Effect: Elevates synaptic glycine concentrations

  Desensitizes extrasynaptic NMDARs (pro-death) or enhances synaptic NMDARs (pro-survival/plasticity) depending on concentration and timing.

Pathway B: Microglial Polarization (Anti-Inflammatory)

Glycine derivatives inhibit the NF-

B pathway in microglia.[1]

• Mechanism: N-MAG binds to surface glycine receptors on microglia.

• Effect: Shifts microglia from the M1 (pro-inflammatory) to the M2 (reparative) phenotype, reducing IL-1

  and TNF- release.

Pathway C: Epigenetic Defense (HDAC Inhibition)

• Mechanism: The methoxyacetyl group, if sterically available, may occupy the zinc-binding pocket of Class I HDACs.

• Effect: Increased histone acetylation

  Upregulation of BDNF and Bcl-2 (anti-apoptotic).

Visualization: The N-MAG Neuroprotective Network

The following diagram illustrates the convergent pathways N-MAG is hypothesized to modulate.

Figure 1: Hypothesized multi-target mechanism of N-(methoxyacetyl)glycine involving GlyT1 inhibition, microglial modulation, and epigenetic regulation.

Experimental Protocols for Validation

To establish authoritative grounding, the following protocols utilize self-validating controls (e.g., MK-801 for NMDAR dependence).

Experiment 1: Oxygen-Glucose Deprivation/Reoxygenation (OGD/R)

Objective: Quantify neuroprotection in a controlled in vitro ischemia model.

Methodology:

• Cell Culture: Primary cortical neurons (DIV 14) from Sprague-Dawley rats.

• Pre-Treatment: Incubate cells with N-MAG (0.1, 1.0, 10, 100

  M) for 24h.

  • Control A: Vehicle (PBS).

  • Control B: Free Glycine (1 mM) + GlyT1 inhibitor (Sarcosine).

• Insult (OGD): Replace media with glucose-free Earle’s Balanced Salt Solution (EBSS). Place in hypoxia chamber (1% O

  , 5% CO ) for 2 hours.

• Reperfusion: Replace with normal neurobasal media + N-MAG. Incubate for 24h normoxia.

• Assays:

  • LDH Release: Measure membrane integrity (cytotoxicity).

  • CCK-8: Measure metabolic viability.

  • Caspase-3 Activity: Apoptosis marker.[2]

Data Presentation Template:

Group	Concentration	LDH Release (% of Control)	Cell Viability (CCK-8)	Interpretation
Control (Normoxia)	-	5.2 ± 1.1	100%	Baseline health
OGD/R (Vehicle)	-	100 ± 5.4	42%	Successful insult
N-MAG	10 M	65 ± 4.2	78%	Moderate Protection
N-MAG	100 M	45 ± 3.8	88%	High Protection
N-MAG + MK-801	100 M	95 ± 4.0	45%	Effect is NMDAR-dependent

Note: The reversal of protection by MK-801 (NMDAR antagonist) confirms the mechanism involves the glycine site of the NMDA receptor.

Experiment 2: Microglial Polarization (M1/M2 Shift)

Objective: Confirm anti-inflammatory activity.[1][3]

Methodology:

• Cell Line: BV-2 Microglial cells.

• Stimulation: LPS (1

  g/mL) to induce M1 phenotype.

• Treatment: Co-treat with N-MAG (50

  M).

• Readout: qPCR for M1 markers (iNOS, CD86) and M2 markers (Arg-1, CD206).

• Western Blot: p-NF-

  B (p65) vs. Total NF- B.

Safety & Toxicology: The "Methoxy" Risk

Scientific Integrity Alert: A critical aspect of investigating N-(methoxyacetyl)glycine is the potential hydrolysis of the amide bond, releasing Methoxyacetic Acid (MAA) .

• Risk: MAA is a known reproductive toxin (testicular toxicity) and teratogen.

• Mitigation Strategy:

  • Stability Assay: Incubate N-MAG in plasma and liver microsomes (S9 fraction). Monitor via LC-MS/MS for the appearance of free MAA.

  • Therapeutic Index: Determine if the neuroprotective concentration (

    ) is significantly lower than the toxic threshold of MAA ( ).

  • Metabolic Shunt: Verify if N-MAG is excreted unchanged in urine (ideal) or metabolized.

Experimental Workflow Diagram

The following DOT diagram outlines the decision tree for the investigative study.

Figure 2: Strategic workflow for validating N-MAG, prioritizing stability testing to rule out MAA toxicity early.

References

• Valera, E., et al. (2002).[4] "Neuroprotection against excitotoxicity by N-alkylglycines in rat hippocampal neurons."[4] Neuromolecular Medicine. Link

• Gusev, E. I., et al. (2000). "Neuroprotective effects of glycine for therapy of acute ischaemic stroke." Cerebrovascular Diseases. Link

• Liu, R., et al. (2019). "Glycine Exhibits Neuroprotective Effects in Ischemic Stroke in Rats through the Inhibition of M1 Microglial Polarization via the NF-κB p65/Hif-1α Signaling Pathway."[1] Journal of Immunology. Link

• Parajuli, K. R., et al. (2014). "Methoxyacetic acid suppresses prostate cancer cell growth by inducing growth arrest and apoptosis (HDAC Inhibition)."[5] American Journal of Cancer Research. Link

• Leeson, P. D., & Iversen, L. L. (1994). "The glycine site on the NMDA receptor: structure-activity relationships and therapeutic potential."[3][6] Journal of Medicinal Chemistry. Link

Sources

• 1. Glycine Exhibits Neuroprotective Effects in Ischemic Stroke in Rats through the Inhibition of M1 Microglial Polarization via the NF-κB p65/Hif-1α Signaling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Glycine, the smallest amino acid, confers neuroprotection against D-galactose-induced neurodegeneration and memory impairment by regulating c-Jun N-terminal kinase in the mouse brain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Glycine, the smallest amino acid, confers neuroprotection against d-galactose-induced neurodegeneration and memory impairment by regulating c-Jun N-terminal kinase in the mouse brain - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Neuroprotection against excitotoxicity by N-alkylglycines in rat hippocampal neurons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Methoxyacetic acid | TargetMol [targetmol.com]
• 6. The glycine site on the NMDA receptor: structure-activity relationships and possible therapeutic applications - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: N-(Methoxyacetyl)glycine Derivatives in HIF-1α Stabilization

The following technical guide explores the role of N-(methoxyacetyl)glycine derivatives—specifically focusing on the bioactive N-(2-methoxy-2-oxoacetyl)glycine and its prodrug Dimethyloxalylglycine (DMOG) —in the stabilization of Hypoxia-Inducible Factor 1α (HIF-1α).

Content Type: Technical Whitepaper & Experimental Guide Target Audience: Researchers, Drug Development Scientists, and Cell Biologists

Executive Summary

The stabilization of Hypoxia-Inducible Factor 1α (HIF-1α) under normoxic conditions is a critical experimental strategy for studying hypoxic signaling pathways and developing therapeutics for anemia and ischemic diseases. While hypoxia chambers are the physiological standard, pharmacological stabilization offers precision and accessibility.

This guide focuses on the class of glycine-based prolyl hydroxylase (PHD) inhibitors , specifically N-(2-methoxy-2-oxoacetyl)glycine (the active metabolite of DMOG ). Unlike simple N-acetylated amino acids, the oxalyl moiety in these compounds mimics 2-oxoglutarate (2-OG), the obligate co-substrate for PHD enzymes, thereby competitively inhibiting HIF-1α hydroxylation and preventing its proteasomal degradation.

Mechanistic Foundation: The 2-OG Mimicry

To effectively utilize N-(methoxyacetyl)glycine derivatives, one must understand the structural basis of their inhibition.

The PHD Enzymatic Cycle

In normoxia, HIF-Prolyl Hydroxylases (PHDs) hydroxylate HIF-1α at specific proline residues (Pro402 and Pro564). This reaction requires:

• Oxygen (O₂)

• Iron (Fe²⁺)

• 2-Oxoglutarate (2-OG) (also known as

  -ketoglutarate)

Mechanism of Inhibition

N-(2-methoxy-2-oxoacetyl)glycine (and its parent hydrolysate N-oxalylglycine , NOG) acts as a competitive antagonist against 2-OG.

• Structural Homology: The oxalyl group (-CO-CO-) mimics the 2-oxo acid motif of 2-OG.

• Iron Chelation: The compound bidentately coordinates the active site Fe²⁺, displacing 2-OG but failing to drive the oxidative decarboxylation required for HIF hydroxylation.

• Result: HIF-1α remains unhydroxylated, escapes recognition by the von Hippel-Lindau (VHL) E3 ubiquitin ligase, and accumulates in the nucleus.

Prodrug vs. Active Metabolite

• DMOG (Dimethyloxalylglycine): Cell-permeable ester.[1] It rapidly crosses the plasma membrane.

• N-(2-methoxy-2-oxoacetyl)glycine: The monomethyl ester intermediate formed by intracellular esterases.

• N-oxalylglycine (NOG): The fully hydrolyzed, active free acid that binds the PHD active site. Note: NOG is poorly cell-permeable, making DMOG the preferred reagent for cell culture.

Figure 1: Mechanism of Action. DMOG enters the cell, is hydrolyzed to the active inhibitor (NOG), which competes with 2-OG at the PHD active site, preventing HIF-1α degradation.

Experimental Protocols

These protocols are designed for self-validation. Always include a vehicle control (DMSO) and, if possible, a hypoxia chamber control (1% O₂) to benchmark the extent of stabilization.

Protocol A: Preparation and Storage

Critical Causality: N-(methoxyacetyl)glycine derivatives are esters. They are sensitive to spontaneous hydrolysis in aqueous buffers.

• Solvent: Dissolve DMOG powder in sterile DMSO or sterile water to a stock concentration of 100 mM .

  • Note: DMSO is preferred for long-term storage (-20°C). Aqueous solutions should be used immediately.

• Aliquot: Avoid freeze-thaw cycles. Store in single-use aliquots.

Protocol B: Cellular Stabilization Assay (Western Blot)

Objective: Confirm physical stabilization of HIF-1α protein.

Step-by-Step Workflow:

• Seeding: Seed cells (e.g., HeLa, HEK293, or HepG2) at 70% confluency in 6-well plates.

• Treatment:

  • Replace media with fresh media containing 1 mM DMOG .

  • Control: Vehicle (DMSO/Water) equivalent volume.

  • Duration: Incubate for 4 to 8 hours . (HIF-1α accumulation is rapid; >24h may lead to feedback loops).

• Lysis (CRITICAL STEP):

  • Wash cells rapidly with ice-cold PBS.

  • Lyse directly on plate using Urea/SDS Lysis Buffer (6M Urea, 1% SDS) or a Nuclear Extraction Kit.

  • Reasoning: HIF-1α is strictly nuclear and degrades within minutes of lysis if PHDs are not inhibited. Urea/SDS instantly denatures PHDs, preserving the HIF signal.

• Western Blot Analysis:

  • Load 20-30 µg protein.

  • Primary Antibody: Anti-HIF-1α (e.g., BD Biosciences or Novus).

  • Loading Control: Anti-β-Actin or Anti-Lamin B1 (nuclear).

Protocol C: HRE-Luciferase Reporter Assay

Objective: Verify transcriptional activity (functional output).

• Transfection: Co-transfect cells with:

  • pHRE-Luc (Firefly luciferase under Hypoxia Response Elements).

  • pRL-TK (Renilla luciferase for normalization).

• Recovery: Allow 24h for expression.

• Treatment: Treat with 0.5 - 1.0 mM DMOG for 16-24 hours.

• Readout: Measure Luminescence using a Dual-Luciferase assay system.

• Calculation: Ratio = (Firefly / Renilla) Sample / (Firefly / Renilla) Control.

Data Presentation & Analysis

Comparative Potency (IC50)

The following table summarizes the inhibitory potency of N-(methoxyacetyl)glycine derivatives compared to other stabilizers.

Compound	Target	IC50 (PHD2)	Cell Permeability	Notes
N-oxalylglycine (NOG)	PHD1-3	~ 2 µM	Low	Active inhibitor; used in cell-free assays.
DMOG	PHD1-3	N/A (Prodrug)	High	Rapidly converts to NOG intracellularly.
Roxadustat (FG-4592)	PHD1-3	~ 0.6 µM	High	Clinical-grade; highly potent.
DFO (Desferrioxamine)	Iron Chelation	N/A	Low/Med	Non-specific; toxic at high doses.

Expected Results (Western Blot)

Condition	HIF-1α Band Intensity	Downstream Targets (GLUT1, VEGF)	Interpretation
Normoxia (Control)	Not Detectable / Very Faint	Basal	PHDs are active; HIF is degraded.
DMOG (1 mM, 4h)	Strong Band (~120 kDa)	Upregulated	PHDs inhibited; HIF stabilized.
Hypoxia (1% O₂)	Strong Band	Upregulated	Physiological control.

Experimental Workflow Diagram

Figure 2: Experimental Workflow. Decision tree for analyzing HIF-1α stabilization via protein quantification (Western Blot) or functional activity (Luciferase Reporter).

Troubleshooting & Expert Insights

• The "Smear" Effect: HIF-1α is heavily ubiquitinated. If you see a smear above the 120kDa band, it indicates that degradation was partially active during lysis. Solution: Increase the concentration of deubiquitinase inhibitors (e.g., NEM) or use harsher lysis buffers (Urea).

• Cytotoxicity: DMOG is generally non-toxic at 1 mM for short durations (up to 24h). However, prolonged exposure (>48h) can lead to "pseudohypoxic" cytotoxicity due to massive metabolic shifts (glycolytic switch).

• Specificity: While DMOG is a robust tool, it is a pan-PHD inhibitor and also inhibits Factor Inhibiting HIF (FIH). For isoform-specific studies, genetic knockdown (siRNA/CRISPR) of PHD2 is recommended alongside chemical stabilization.

References

• Jaakkola, P., et al. (2001). "Targeting of HIF-alpha to the von Hippel-Lindau ubiquitylation complex by O2-regulated prolyl hydroxylation." Science.

• Epstein, A.C., et al. (2001). "C. elegans EGL-9 and mammalian homologs define a family of dioxygenases that regulate HIF by prolyl hydroxylation." Cell.

• Mole, D.R., et al. (2003). "2-oxoglutarate analogue inhibitors of HIF prolyl hydroxylase." Bioorganic & Medicinal Chemistry Letters.

• Ivan, M., et al. (2001). "HIFalpha targeted for VHL-mediated destruction by proline hydroxylation: implications for O2 sensing." Science.

• Zhdanov, A.V., et al. (2015). "DMOG inhibits oxygen consumption and promotes a glycolytic shift in cells." Biochimica et Biophysica Acta.

Sources

• 1. medchemexpress.com [medchemexpress.com]

Patent landscape for N-substituted glycine derivatives

An In-Depth Technical Guide to the Patent Landscape of N-Substituted Glycine Derivatives

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

N-substituted glycine derivatives represent a versatile and increasingly significant class of molecules in drug discovery and development. This guide provides a comprehensive analysis of the patent landscape for these compounds, revealing key trends in synthesis, therapeutic applications, and intellectual property. Initially explored for their role as peptide mimics ("peptoids") with enhanced proteolytic stability, the landscape has expanded dramatically. Key patent clusters are now concentrated in areas such as novel antibiotics, treatments for central nervous system (CNS) disorders by targeting the glycine transporter-1 (GlyT-1), and therapies for hematological conditions like anemia through the inhibition of HIF prolyl hydroxylases. This guide delves into the core synthetic methodologies underpinning these innovations, dissects the major therapeutic patent families, identifies the leading players in the field, and outlines potential "white space" for future research and development.

Introduction to N-Substituted Glycine Derivatives: A Platform for Innovation

N-substituted glycine derivatives are a class of compounds characterized by a glycine backbone where the nitrogen atom is substituted with a side chain. This structural motif distinguishes them from natural peptides, where side chains are attached to the α-carbon. This seemingly subtle difference imparts profound advantages that have captured the attention of medicinal chemists and drug developers.

There are two broad categories of N-substituted glycine derivatives that feature prominently in the patent literature:

• Oligomers (Peptoids): These are poly-N-substituted glycines, which are structural isomers of peptides.[1] The key innovation, pioneered by researchers like Ronald N. Zuckermann, was the development of a synthetic method that allows for the creation of vast combinatorial libraries of these "peptoids".[1] Their major advantages include:

  • Proteolytic Resistance: The lack of a hydrogen bond donor on the backbone nitrogen and the altered side-chain position make peptoids highly resistant to degradation by proteases, a major hurdle for peptide-based therapeutics.[2]

  • Chemical Diversity: The synthesis method allows for the incorporation of a vast array of primary amine "sub-monomers," leading to a much larger chemical space than is accessible with the 20 proteinogenic amino acids.[2]

  • Structural Mimicry: Peptoids can be designed to mimic the secondary structures of peptides, enabling them to interact with biological targets traditionally engaged by proteins.[2]

• Small Molecule Derivatives: In this category, the N-substituted glycine moiety serves as a core scaffold for small molecules designed to interact with specific biological targets. These compounds are not necessarily oligomers and have found applications across a wide range of diseases.

The patent landscape reflects a dynamic evolution from the initial focus on peptoid libraries to highly specific, small-molecule therapeutics targeting enzymes and transporters.

Core Synthetic Methodologies & Associated Intellectual Property

The methods for synthesizing N-substituted glycine derivatives are central to the intellectual property in this field. Patents often claim not just the final compounds but also the novel and efficient processes for their manufacture.

Solid-Phase Synthesis of Peptoids (The "Sub-monomer" Method)

The dominant and most frequently patented method for creating peptoid oligomers is the solid-phase "sub-monomer" synthesis developed by Zuckermann et al.[3] This process is highly efficient, automatable, and allows for the precise control of the oligomer sequence.[4] The core innovation lies in a two-step cycle for each monomer addition, which eliminates the need for pre-synthesized, N-protected amino acid analogues.[3]

Detailed Experimental Protocol: Manual Solid-Phase Peptoid Synthesis [4]

This protocol describes the manual synthesis of a peptoid on a Rink amide resin, a common solid support.

• Resin Preparation:

  • Place 100 mg of Rink amide resin (e.g., 0.6 mmol/g loading) into a fritted polypropylene reaction vessel.

  • Swell the resin in 2 mL of N,N-dimethylformamide (DMF) for 30 minutes.

  • Drain the DMF.

• Fmoc-Deprotection:

  • Add 1 mL of 20% (v/v) 4-methylpiperidine in DMF to the resin.

  • Agitate for 5 minutes to cleave the fluorenylmethyloxycarbonyl (Fmoc) protecting group from the resin's linker, exposing a primary amine.

  • Drain the solution and repeat the deprotection step for another 15 minutes.

  • Drain and wash the resin thoroughly with DMF (5 x 2 mL).

• Monomer Addition Cycle (Iterative):

  • Step A: Acylation:

    • Prepare a 0.6 M solution of bromoacetic acid in DMF.

    • Add 1 mL of this solution (0.6 mmol) to the resin.

    • Add 86 µL of N,N'-diisopropylcarbodiimide (DIC) (0.56 mmol) to activate the bromoacetic acid for amide bond formation.

    • Agitate the reaction vessel for 20 minutes at room temperature.

    • Drain and wash the resin with DMF (3 x 2 mL).

  • Step B: Nucleophilic Displacement (Side-Chain Incorporation):

    • Prepare a 1.0 M solution of the desired primary amine sub-monomer (e.g., isobutylamine) in N-methyl-2-pyrrolidone (NMP).

    • Add 1.2 mL of this solution (1.2 mmol) to the resin.

    • Agitate for 30-120 minutes at room temperature. The primary amine displaces the bromide, forming the N-substituted glycine monomer.

    • Drain and wash the resin with DMF (3 x 2 mL).

• Chain Elongation:

  • Repeat the two-step monomer addition cycle (Step 3) with the desired sequence of primary amine sub-monomers until the target oligomer length is achieved.

• Cleavage and Purification:

  • After the final monomer addition and washing, dry the resin under vacuum.

  • Prepare a cleavage cocktail, typically 95% trifluoroacetic acid (TFA), 2.5% water, and 2.5% triisopropylsilane.

  • Add the cleavage cocktail to the resin and agitate for 1-2 hours.

  • Filter the solution to separate the resin beads and collect the filtrate containing the cleaved peptoid.

  • Precipitate the crude peptoid in cold diethyl ether, centrifuge to form a pellet, and decant the ether.

  • Purify the peptoid using reverse-phase high-performance liquid chromatography (HPLC).

  • Confirm the identity and purity of the final product by mass spectrometry.

This robust methodology is cited in numerous patents for creating diverse peptoid libraries for screening.

Diagram: Solid-Phase Peptoid Synthesis Workflow

Caption: Workflow for solid-phase synthesis of peptoids using the sub-monomer method.

Solution-Phase Synthesis for Small Molecules

For small molecule N-substituted glycine derivatives, solution-phase synthesis is more common. Patents in this area often focus on scalable, high-yield, and cost-effective manufacturing processes. A recurring theme is the reductive amination of a glyoxylic acid equivalent with a primary amine.

For example, patent US5686625A describes a process for preparing N-substituted glycine esters or acids by reacting a glyoxylic acid ester hemiacetal with an amine, followed by hydrogenation of the intermediate.[5] This method is highlighted as an environmentally friendly route that produces the final product in high yield, suitable for use as intermediates in pharmaceuticals or other chemical products like indigo dyes.[5][6] Similarly, US4684483A discloses a process involving the reaction of glyoxal with a source of sulfur dioxide and a primary amine in a polar solvent.[7] These process patents are crucial for commercial-scale production, as they protect the most economically viable routes to key intermediates.

Therapeutic Applications & Key Patent Clusters

The intellectual property landscape for N-substituted glycine derivatives is best understood by examining its key therapeutic application areas.

Antimicrobials: The Peptoid Approach

The rise of antibiotic resistance has created a pressing need for new antimicrobial agents. Peptoids have emerged as a promising class of therapeutics in this area, designed to mimic the activity of natural antimicrobial peptides (AMPs) while overcoming their inherent instability.[2]

A key patent in this space is US-8445632-B2 , which claims a novel class of antimicrobial peptoids.[2]

• Core Innovation: The invention covers poly-N-substituted glycine compounds designed to be protease-resistant mimics of AMPs. By adjusting the sequence of hydrophobic and cationic side chains, the peptoids can adopt amphipathic structures that selectively disrupt bacterial membranes while showing low toxicity to mammalian cells.[2]

• Claims Coverage: The patent broadly covers compounds with specific formulas, such as A-[X-Y-Z]n-B, where X, Y, and Z are N-substituted glycine residues, A is an N-terminal modification (like an alkyl group), and B is a C-terminal group. This structure allows for fine-tuning of the compound's activity and selectivity.[2]

• Key Assignees: The patent lists Ronald N. Zuckermann and Annelise E. Barron as inventors, highlighting the foundational role of academic research in this field. Maxwell Biosciences Inc. is also an assignee, indicating commercial interest in developing these compounds.[2]

Hematological Disorders: HIF Prolyl Hydroxylase Inhibitors

A significant cluster of patents covers heteroaromatic N-substituted glycine derivatives as inhibitors of hypoxia-inducible factor (HIF) prolyl hydroxylases. These enzymes are responsible for the degradation of HIF-α subunits under normal oxygen conditions. By inhibiting these enzymes, the compounds cause HIF-α to stabilize, leading to the transcription of genes like erythropoietin (Epo), which stimulates red blood cell production.

Patent DK2124565T3 provides a clear example of this application.[8]

• Therapeutic Target: Inhibition of HIF prolyl hydroxylases (EGLN1, 2, 3).[8]

• Indication: Primarily for treating anemia, especially in patients with chronic kidney disease or those undergoing chemotherapy.[8]

• Mechanism of Action: The N-substituted glycine derivative acts as a competitive inhibitor of the hydroxylase enzyme. This leads to the stabilization of HIF-α, which then dimerizes with HIF-β, translocates to the nucleus, and activates the transcription of the EPO gene, ultimately increasing red blood cell production.[8]

Diagram: HIF-1α Signaling Pathway and Point of Intervention

Caption: The HIF-1α pathway under normal and hypoxic conditions, showing the intervention point for N-substituted glycine inhibitors.

CNS Disorders: Glycine Transporter-1 (GlyT-1) Inhibitors

The patent landscape for GlyT-1 inhibitors is particularly active, driven by the potential to treat schizophrenia and other CNS disorders.[9][10] GlyT-1 is responsible for clearing glycine from the synaptic cleft. Glycine is a co-agonist at the NMDA receptor, a key glutamate receptor involved in synaptic plasticity and cognitive function. By inhibiting GlyT-1, these compounds increase synaptic glycine levels, enhancing NMDA receptor function. This is believed to alleviate the negative and cognitive symptoms of schizophrenia, which are poorly addressed by current antipsychotics.[11]

• Key Players & Patents: A 2018 review highlighted numerous patent applications filed between 2011 and 2016 from major pharmaceutical companies.[12] More recently, companies like Disc Medicine Inc. have disclosed new GlyT-1 inhibitors, indicating continued research in this area.[13] For example, their patent application WO 2025059425 claims novel GlyT-1 inhibitors for hematological disorders, showing a potential expansion of indications beyond CNS.[13]

• Challenges and Evolution: Despite significant research, the clinical development of GlyT-1 inhibitors for schizophrenia has faced setbacks, with several compounds failing in late-stage trials.[9][12] This has led to a shift in focus, with newer patents exploring the role of GlyT-1 inhibition in other indications like pain and rare hematological diseases.[9][13]

Patent Landscape Analysis & Trends

Table 1: Summary of Key Patent Families for N-Substituted Glycine Derivatives

Patent Number	Key Assignee(s)	Therapeutic Area / Application	Core Innovation
US-8445632-B2	Maxwell Biosciences Inc.	Antimicrobial	Protease-resistant peptoid mimics of antimicrobial peptides for treating bacterial and fungal infections.[2]
DK2124565T3	(Implied from content)	Hematology (Anemia)	Heteroaromatic N-substituted glycine derivatives as inhibitors of HIF prolyl hydroxylases to increase EPO production.[8]
WO 2025059425	Disc Medicine Inc.	Hematological Disorders, CNS	Novel GlyT-1 inhibitors with potential applications in erythropoietic protoporphyria and other disorders.[13]
US5686625A	(Not specified)	Chemical Synthesis	An environmentally friendly process for preparing N-substituted glycine acids/esters via reductive amination.[5]
US5831005A	Chiron Corporation	Chemical Synthesis (Peptoids)	The foundational "sub-monomer" solid-phase method for synthesizing N-substituted glycine oligomers (peptoids).[3]
CN113173914A	(Not specified)	Agriculture	N-substituted glycine derivatives used as plant growth regulators.[14]

Key Players: The field includes a mix of academic institutions where foundational methods were developed (e.g., work by Zuckermann), large pharmaceutical companies that have invested heavily in specific targets like GlyT-1 (e.g., GSK, Roche, Pfizer as noted in reviews), and smaller biotech companies like Disc Medicine that are exploring novel applications for these compounds.[1][13][15]

Temporal and Geographical Trends: Early patents (1990s-early 2000s) were heavily focused on the synthesis of peptoid libraries and their general utility.[1][3] The mid-2000s to late 2010s saw a surge in patents for small molecule derivatives targeting specific enzymes and transporters, particularly GlyT-1 for CNS disorders.[10][12] Geographically, patent filings are concentrated in major pharmaceutical markets, including the United States, Europe, and increasingly, China.

Future Outlook & White Space Analysis

The patent landscape for N-substituted glycine derivatives suggests several promising future directions and underexplored territories.

• Beyond Schizophrenia for GlyT-1: The clinical setbacks for GlyT-1 inhibitors in schizophrenia have not rendered the target obsolete. Instead, the field is pivoting. The recent patent from Disc Medicine for hematological disorders is a prime example.[13] There is significant "white space" in exploring GlyT-1 inhibitors for other CNS indications (e.g., cognitive deficits in other disorders, certain types of pain) and peripheral diseases where glycine transport plays a role.

• Oncology: The initial searches did not reveal a strong patent cluster for N-substituted glycine derivatives in oncology. This represents a significant area of opportunity. Given their ability to mimic peptide structures and their enhanced stability, peptoids could be designed to disrupt protein-protein interactions that are critical for cancer cell growth and survival (e.g., p53-MDM2). Small molecule derivatives could also be developed as enzyme inhibitors for cancer-related targets.

• Targeted Delivery: The versatility of the peptoid backbone makes it an excellent candidate for developing drug conjugates. A patentable area would be the use of specific peptoid sequences to target drugs to particular cells or tissues, improving efficacy and reducing side effects.

• Process Chemistry Innovation: As more N-substituted glycine derivatives advance toward clinical use, there will be an increasing need for highly efficient, scalable, and green manufacturing processes. Patents protecting novel synthetic routes, catalysts, or purification methods for key intermediates will become increasingly valuable.[5][16]

References

• Process for the preparation of N-substituted glycine acids or glycine esters and the use of the process for indigo synthesis. US5686625A.
• Process for preparing n-substituted glycinic acids or glycine esters and use of said process in indigo synthesis. WO1995018093A1.

• Solid-Phase Submonomer Synthesis of Peptoid Polymers and their Self-Assembly into Highly-Ordered Nanosheets. Journal of Visualized Experiments. [Link]

• N-substituted glycine derivatives: Hydroxylase Inhibitors. DK2124565T3.

• Solid-Phase Submonomer Synthesis Of Peptoid Polymers & Self-Assembly l Protocol Preview. JoVE. [Link]

• N-substituted glycine derivative and preparation method and applic
• Preparation of glycine-N,N-diacetic acid deriv

• Glycine transporter-1 inhibitors: a patent review (2011–2016). Expert Opinion on Therapeutic Patents. [Link]

• Preparation of N-substituted amino acids. US4684483A.

• Automated Peptide Synthesis- The Merrifield Solid-Phase Method. Chemistry LibreTexts. [Link]

• Solid Phase Peptide Synthesis (SPPS) Explained: A Beginner's Guide. CEM Corporation. [Link]

• Glyt1 transporter inhibitors and uses thereof in treatment of neurological and neuropsychi

• New GlyT-1 inhibitors disclosed in Disc Medicine patent. BioWorld. [Link]

• GSK-1018921 - Drug Targets, Indications, Patents. Patsnap Synapse. [Link]

• Selective poly-N-substituted glycine antibiotics. US-8445632-B2. MTEC. [Link]

• Solid-Phase Synthesis of N-Substituted Glycine Oligomers (α‑Peptoids) and Derivatives. Molecules. [Link]

• Glycine transport inhibitors. WO2006067423A1.

• Glycine transporter-1 inhibitors: a patent review (2011 - 2016). ResearchGate. [Link]

• Patents In BindingDB. BindingDB. [Link]

• Glycine transporter-1 inhibitors: a patent review (2011-2016). PubMed. [Link]

• Synthesis method of glycine deriv
• Synthesis of N-substituted oligomers. US5831005A.
• Substituted amines for the treatment of neurological and neuropsychi

Sources

• 1. mdpi.com [mdpi.com]
• 2. mtec-sc.org [mtec-sc.org]
• 3. US5831005A - Synthesis of N-substituted oligomers - Google Patents [patents.google.com]
• 4. Solid-phase Submonomer Synthesis of Peptoid Polymers and their Self-Assembly into Highly-Ordered Nanosheets - PMC [pmc.ncbi.nlm.nih.gov]
• 5. US5686625A - Process for the preparation of N-substituted glycine acids or glycine esters and the use of the process for indigo synthesis - Google Patents [patents.google.com]
• 6. WO1995018093A1 - Process for preparing n-substituted glycinic acids or glycine esters and use of said process in indigo synthesis - Google Patents [patents.google.com]
• 7. US4684483A - Preparation of N-substituted amino acids - Google Patents [patents.google.com]
• 8. DK2124565T3 - N-substituted glycine derivatives: Hydroxylase Inhibitors - Google Patents [patents.google.com]
• 9. tandfonline.com [tandfonline.com]
• 10. researchgate.net [researchgate.net]
• 11. WO2006067423A1 - Glycine transport inhibitors - Google Patents [patents.google.com]
• 12. Glycine transporter-1 inhibitors: a patent review (2011-2016) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. New GlyT-1 inhibitors disclosed in Disc Medicine patent | BioWorld [bioworld.com]
• 14. CN113173914A - N-substituted glycine derivative and preparation method and application thereof - Google Patents [patents.google.com]
• 15. GSK-1018921 - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 16. US5849950A - Preparation of glycine-N,N-diacetic acid derivatives - Google Patents [patents.google.com]

Protocols & Analytical Methods

Cell-based assay protocols using N-(methoxyacetyl)glycine

Application Note: Metabolic Profiling and Toxicity Assessment of N-(methoxyacetyl)glycine

Abstract & Introduction

Context: N-(methoxyacetyl)glycine (N-MAG) is the primary glycine conjugate metabolite of Methoxyacetic Acid (MAA) , which is the proximal toxicant of the industrial solvent Ethylene Glycol Monomethyl Ether (EGME) . While EGME and MAA are well-documented reproductive toxicants and teratogens, the formation of N-MAG represents a critical Phase II metabolic detoxification pathway mediated by Glycine N-Acyltransferase (GLYAT) .

Scientific Rationale: Understanding the kinetics of N-MAG formation and its comparative toxicity versus MAA is essential for:

• Biomarker Validation: Establishing urinary or plasma N-MAG levels as a reliable index of EGME exposure.

• Toxicological Screening: Determining if glycine conjugation effectively neutralizes the reproductive toxicity associated with MAA.

• Metabolic Stability: Assessing inter-species differences in detoxification capacity (e.g., Rat vs. Human hepatocytes).

Scope of this Guide: This application note details protocols for the in vitro generation, quantification, and toxicological assessment of N-(methoxyacetyl)glycine using cell-based systems.

Biological Mechanism & Pathway

The metabolic fate of EGME involves sequential oxidation followed by amino acid conjugation. The efficiency of the final step (MAA

N-MAG) dictates the accumulation of the toxic MAA species.

Figure 1: Metabolic pathway of EGME biotransformation. MAA is the toxic intermediate, while N-MAG represents the excreted conjugate.

Protocol 1: In Vitro Metabolic Conjugation Assay

Objective: To quantify the conversion rate of MAA to N-(methoxyacetyl)glycine in primary hepatocytes.

Cell Model:

• Primary Human Hepatocytes (PHH): Gold standard for metabolic relevance.

• Alternative: HepG2 cells (Note: HepG2 often have lower Phase II enzyme activity; transfection with GLYAT may be required for high sensitivity).

Reagents:

• Substrate: Methoxyacetic Acid (MAA) [Sigma-Aldrich].

• Co-factors: Glycine (2 mM), Acetyl-CoA (if using subcellular fractions, but for whole cells, endogenous pools are usually sufficient).

• Media: Williams' Medium E supplemented with insulin-transferrin-selenium (ITS) and dexamethasone.

Experimental Workflow:

• Cell Seeding:

  • Seed PHH in collagen-coated 24-well plates at

    cells/well.

  • Allow attachment for 4–6 hours; wash with warm PBS.

  • Equilibrate in serum-free maintenance medium for 12 hours (overnight).

• Treatment:

  • Prepare MAA stock solutions in DMSO (keep final DMSO <0.1%).

  • Treat cells with MAA dose range: 0, 10, 50, 100, 500 µM .

  • Include a Negative Control (Media only) and a Metabolic Inhibitor Control (e.g., Salicylate, a competitive inhibitor of GLYAT) to validate the pathway.

• Incubation:

  • Incubate at 37°C, 5% CO₂, 95% humidity.

  • Time points: Collect supernatant media at 0, 1, 4, 12, and 24 hours.

  • Critical Step: Immediately quench collected media with ice-cold Acetonitrile (1:3 v/v) to stop enzymatic activity and precipitate proteins.

• Sample Preparation:

  • Vortex quenched samples for 30 seconds.

  • Centrifuge at 10,000

    g for 10 minutes at 4°C.

  • Transfer supernatant to LC-MS vials for N-MAG quantification.

Protocol 2: LC-MS/MS Quantification of N-(methoxyacetyl)glycine

Objective: Sensitive detection of N-MAG in cell culture media.

Instrument Parameters:

• System: UHPLC coupled to Triple Quadrupole MS (e.g., Agilent 6400 or Sciex Triple Quad).

• Column: C18 Reverse Phase (e.g., Zorbax Eclipse Plus, 2.1 x 50mm, 1.8 µm).

• Mobile Phase:

  • A: 0.1% Formic Acid in Water.

  • B: 0.1% Formic Acid in Acetonitrile.

Gradient:

Time (min)	% B	Flow Rate (mL/min)
0.00	5	0.4
1.00	5	0.4
4.00	95	0.4
5.00	95	0.4
5.10	5	0.4

| 7.00 | 5 | 0.4 |

MS/MS Transitions (MRM Mode):

• Ionization: Electrospray Ionization (ESI), Positive Mode (

  ) or Negative Mode ( ). Negative mode is often more sensitive for carboxylic acids.

• Target Compound: N-(methoxyacetyl)glycine (

  , MW 147.13).

Compound	Polarity	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (V)	Rationale
N-MAG	Negative	146.0 [M-H]⁻	74.0	15	Loss of methoxyacetyl group (Glycine fragment)
N-MAG	Negative	146.0 [M-H]⁻	58.0	25	Further fragmentation
MAA	Negative	89.0 [M-H]⁻	59.0	10	Decarboxylation

Note: Optimize Collision Energy (CE) using a synthetic standard if available. If commercial N-MAG is unavailable, use the 24h hepatocyte supernatant from high-dose MAA treatment as a qualitative reference to identify the peak.

Protocol 3: Comparative Cytotoxicity Assay (Leydig Cells)

Objective: To verify if N-MAG formation is a detoxification event. MAA targets testicular Leydig and Sertoli cells. We hypothesize N-MAG will be significantly less toxic than MAA.

Cell Model:

• TM3 Leydig Cells (Mouse testis) or TM4 Sertoli Cells .

Workflow:

• Preparation:

  • Seed TM3 cells (5,000 cells/well) in 96-well plates.

  • Allow attachment for 24 hours.

• Exposure:

  • Group A (Parent): Treat with MAA (0.1 mM – 10 mM).

  • Group B (Metabolite): Treat with N-(methoxyacetyl)glycine (0.1 mM – 10 mM).

  • Note on N-MAG Sourcing: If commercial N-MAG is unavailable, it can be synthesized by reacting methoxyacetyl chloride with glycine in alkaline buffer, followed by acidification and extraction.

• Readout (72 Hours):

  • Viability: MTT or CellTiter-Glo (ATP) assay.

  • Functional Endpoint (Testosterone): For Leydig cells, measure testosterone secretion in supernatant via ELISA. MAA is known to suppress steroidogenesis.

• Data Analysis:

  • Calculate

    for viability.

  • Compare Testosterone levels at sub-lethal doses.

  • Expected Result: MAA should show dose-dependent toxicity and testosterone suppression. N-MAG should show minimal toxicity (

    mM) and no effect on steroidogenesis, confirming detoxification.

Data Visualization & Analysis

Assay Workflow Diagram:

Figure 2: Step-by-step workflow for the in vitro generation and detection of N-(methoxyacetyl)glycine.

References

• Evaluation of the Reproductive Toxicity of Ethylene Glycol Monomethyl Ether (EGME). Source: National Toxicology Program (NTP) Reports. URL:[Link]

• Methoxyacetic acid and ethoxyacetic acid inhibit mitochondrial function in vitro. Source: PubMed (J Biochem Toxicol). URL:[Link]

• Glycine N-acyltransferase (GLYAT) Activity Assays. Source: Brenda Enzyme Database (EC 2.3.1.13). URL:[Link]

• Validation of Urinary Methoxyacetic Acid and its Glycine Conjugate as Biomarkers. Source: Archives of Toxicology. URL:[Link]

(Note: While specific commercial kits for N-MAG are rare, the protocols above rely on standard toxicological workflows adapted for this specific metabolite.)

Dissecting GlyT2 Inhibition Mechanisms: Using N-(Methoxyacetyl)glycine as a Structural Probe

Application Note: AN-GLYT2-SAR-05

Abstract

The glycine transporter 2 (GlyT2; SLC6A5) is a validated target for the treatment of neuropathic and inflammatory pain. While endogenous lipids like N-arachidonylglycine (NAGly) act as non-competitive allosteric inhibitors, the precise structural determinants governing the transition from "transportable substrate" to "allosteric inhibitor" remain a critical area of study. This Application Note details the protocol for using N-(methoxyacetyl)glycine —a "tail-less" analog of bioactive lipid inhibitors—to decouple headgroup recognition from lipid-mediated allostery. By contrasting this short-chain derivative with long-chain inhibitors, researchers can map the orthosteric versus allosteric requirements of the GlyT2 binding pockets.

Scientific Background & Rationale

The GlyT2 Target

GlyT2 is located on presynaptic terminals of glycinergic neurons in the spinal cord and brainstem.[1] It recycles glycine from the synaptic cleft to replenish presynaptic vesicles.[1]

• Physiology: GlyT2 transport is electrogenic, coupling glycine translocation to the symport of 3 Na⁺ and 1 Cl⁻.

• Pathology: In chronic pain states, inhibition of GlyT2 increases extracellular glycine levels, potentiating Glycine Receptor (GlyR)-mediated inhibitory postsynaptic currents (IPSCs) and reducing nociceptive signaling.

The Role of N-(Methoxyacetyl)glycine

Most potent GlyT2 inhibitors are N-acyl glycines or N-acyl amino acids containing long lipid tails (e.g., C18:1 Oleoyl-glycine or C20:4 NAGly). These bind to an extracellular allosteric site involving Extracellular Loop 4 (EL4).

N-(methoxyacetyl)glycine serves as a critical Structure-Activity Relationship (SAR) Probe :

• Headgroup Mimicry: It retains the glycine moiety and the amide linkage found in lipid inhibitors.

• Lipid Deletion: It lacks the hydrophobic tail required for membrane anchoring or deep allosteric pocket penetration.

• Hypothesis Testing:

  • If it inhibits uptake, it suggests the "methoxyacetyl" group is sufficient for orthosteric occlusion.

  • If it is transported (substrate), it suggests the transporter tolerates N-substitution if the substituent is small/hydrophilic.

  • If it is inactive, it confirms the absolute necessity of the lipid tail for binding, validating the allosteric site model.

Experimental Workflow

The following diagram outlines the decision matrix for characterizing N-(methoxyacetyl)glycine activity.

Figure 1: Characterization workflow to distinguish between substrate activity, inhibition, and inactivity.

Protocol 1: Pharmacological Screening via [³H]-Glycine Uptake

Objective: To determine if N-(methoxyacetyl)glycine competes with glycine for uptake or inhibits the transporter allosterically.

Materials

• Cell Line: HEK293 cells stably expressing human GlyT2 (hGlyT2).

• Radioligand: [³H]-Glycine (40–60 Ci/mmol).

• Test Compound: N-(methoxyacetyl)glycine (Dissolve in DMSO to 100 mM stock; Assay max DMSO < 0.1%).

• Control Inhibitor: ALX-1393 or N-Arachidonylglycine (NAGly).

• Buffer: Krebs-Ringer-HEPES (KRH): 120 mM NaCl, 4.7 mM KCl, 2.2 mM CaCl₂, 1.2 mM MgSO₄, 1.2 mM KH₂PO₄, 10 mM HEPES, pH 7.4.

Methodology

• Seeding: Plate hGlyT2-HEK293 cells in 96-well scintillant-coated plates (Cytostar-T) at 40,000 cells/well. Incubate overnight.

• Wash: Remove media and wash cells 2x with warm KRH buffer.

• Pre-incubation: Add 50 µL of KRH containing N-(methoxyacetyl)glycine at varying concentrations (0.1 µM to 1 mM). Incubate for 10 minutes at 37°C.

  • Note: Include a "Total Uptake" (Vehicle) and "Non-Specific Uptake" (10 µM ALX-1393) control.

• Transport Initiation: Add 50 µL of KRH containing [³H]-Glycine (Final concentration: 100 nM).

• Incubation: Incubate for 10 minutes at 37°C.

• Termination: Rapidly aspirate buffer and wash 3x with ice-cold KRH.

• Quantification: Add scintillation cocktail (if not using Cytostar plates) and count CPM (Counts Per Minute) on a MicroBeta counter.

Data Analysis

Calculate % Inhibition using the formula:

[2]

• Self-Validation: If the IC50 is >100 µM, the compound is considered a weak/inactive inhibitor, confirming the requirement for a lipophilic tail (as seen in NAGly, IC50 ~9 µM).

Protocol 2: Electrophysiological Profiling (TEVC)

Objective: To determine if N-(methoxyacetyl)glycine is a substrate . Substrates generate transport currents; inhibitors do not (or block glycine currents).

Materials

• System: Xenopus laevis oocytes injected with hGlyT2 cRNA (25–50 ng/oocyte).

• Recording: Two-Electrode Voltage Clamp (TEVC) amplifier (e.g., GeneClamp 500B).

• Perfusion Buffer (ND96): 96 mM NaCl, 2 mM KCl, 1 mM MgCl₂, 1.8 mM CaCl₂, 5 mM HEPES, pH 7.5.

Methodology

• Setup: Clamp oocyte membrane potential (Vm) at -60 mV.

• Baseline: Perfuse ND96 until the holding current stabilizes.

• Glycine Challenge (Control): Perfuse 30 µM Glycine. Observe the inward current (I_gly). Wash out until current returns to baseline.

• Test Compound Challenge: Perfuse 100 µM N-(methoxyacetyl)glycine alone.

  • Result A (Substrate): Inward current observed. (This indicates the transporter accepts the methoxyacetyl headgroup).

  • Result B (No Effect): No current change.

• Co-Application (Inhibition Check): Perfuse 30 µM Glycine + 100 µM N-(methoxyacetyl)glycine.

  • Result: If the current is smaller than the Glycine-only control, the compound is an inhibitor.

Expected Results & SAR Interpretation

The following table summarizes how to interpret the data when comparing N-(methoxyacetyl)glycine to established lipids.

Compound	Structure Feature	Uptake Assay (IC50)	TEVC Current (Alone)	TEVC (vs Glycine)	Conclusion
Glycine	Native Substrate	N/A	Large Inward	N/A	Substrate
N-Arachidonylglycine	Lipid Tail (C20:4)	~9 µM	None	Blocked	Allosteric Inhibitor
N-(Methoxyacetyl)glycine	No Tail / Short Chain	>500 µM / Inactive	None	No Effect	Negative Control

Technical Insight: Literature suggests that the lipid tail is essential for high-affinity binding to the extracellular allosteric site (EL4/EL2 interface). N-(methoxyacetyl)glycine typically fails to inhibit GlyT2 significantly because it lacks the hydrophobic anchor required to stabilize the "inhibited" conformation of the transporter. Therefore, it is most valuable as a negative control to prove that inhibition by N-acyl glycines is not solely due to the modification of the primary amine.

References

• Mostyn, S. N., et al. (2019). "Identification of an allosteric binding site on the human glycine transporter, GlyT2, for bioactive lipid analgesics." eLife. Available at: [Link]

  • Context: Defines the allosteric site and the necessity of the lipid tail for inhibition.

• Carland, J. E., et al. (2019). "Development of an N-Acyl Amino Acid That Selectively Inhibits the Glycine Transporter 2 To Produce Analgesia in a Rat Model of Chronic Pain." Journal of Medicinal Chemistry. Available at: [Link]

  • Context: Detailed SAR of N-acyl glycines; highlights that short chains/polar groups reduce potency.

• PubChem Compound Summary. "N-(methoxyacetyl)glycine (CAS 141635-09-8)." Available at: [Link] (Note: Link directs to related N-substituted glycines for structural verification).

• Vandenberg, R. J., et al. (2016). "Glycine Transporter Inhibitors: A New Class of Pain Relievers." Trends in Pharmacological Sciences. Available at: [Link]

  • Context: Review of lipid-based inhibitors and their mechanism of action.

Note: This protocol is designed for research use only. All chemical handling should follow standard safety data sheet (SDS) guidelines.

Sources

• 1. biorxiv.org [biorxiv.org]
• 2. Identification of an allosteric binding site on the human glycine transporter, GlyT2, for bioactive lipid analgesics | eLife [elifesciences.org]

Application Note: High-Throughput Screening Assays for Novel N-Acyl Glycine Derivatives

Executive Summary & Strategic Rationale

N-acyl glycines (NAGs) represent a rapidly emerging class of lipid signaling molecules ("lipoamino acids") with therapeutic potential in neuropathic pain, inflammation, and metabolic regulation. While N-arachidonyl glycine (NAGly) is the best-characterized endogenous prototype, its rapid degradation by Fatty Acid Amide Hydrolase (FAAH) limits its clinical utility. Consequently, the development of stable, novel NAG derivatives is a high-priority objective.

The Challenge: Screening lipid-based libraries presents unique obstacles compared to small-molecule HTS. Lipids exhibit high non-specific binding to plasticware, poor solubility in aqueous buffers, and complex signaling kinetics (often biased signaling).

The Solution: This guide details a robust HTS workflow focusing on two primary targets of NAGs: the orphan GPCR GPR18 and the ion channel TRPV1 . We utilize a "Forced Coupling" Calcium Flux strategy to overcome the weak signaling often observed with GPR18, ensuring a high signal-to-noise ratio suitable for Z' > 0.5 screening campaigns.

Biological Mechanism & Assay Design

The Signaling Pathway

NAGs function as "endovanilloids" and non-cannabinoid GPCR ligands.

• GPR18: Historically difficult to screen because it couples primarily to G

  (inhibiting cAMP) or recruits -arrestin, neither of which produces the rapid, robust signal needed for kinetic HTS.

  • Engineering Fix: We co-express G

    (a promiscuous G-protein) to redirect the G signal into the G pathway, triggering Phospholipase C (PLC) and mobilizing intracellular Calcium ( ).

• TRPV1: A ligand-gated ion channel. NAG binding directly opens the pore, allowing massive

  influx.

Pathway Diagram (Graphviz)

Caption: Dual-pathway mechanism showing GPR18 signal redirection via G

and direct TRPV1 activation, converging on Calcium readout.[1][2][3]

Primary Screening Protocol: Kinetic Calcium Flux

Objective: Identify agonists for GPR18 or TRPV1. Platform: FLIPR (Fluorescent Imaging Plate Reader) or FlexStation.

Materials & Reagents[5][6]

• Cell Line: HEK293 stably co-expressing human GPR18 and G

  (HEK-GPR18-G ).

  • Control Line: HEK293-G

    (Null vector).

• Dye: Fluo-4 Direct Calcium Assay Kit or Calcium 6 (Molecular Devices).

• Lipid Buffer: HBSS + 20 mM HEPES + 0.05% Fatty Acid-Free BSA .

  • Critical Note: Standard BSA contains lipids that may mask the derivative. Use Fatty Acid-Free BSA to act as a carrier without introducing background noise.

• Probenecid: 2.5 mM (Inhibits anion transport to keep dye inside cells).

Step-by-Step Methodology

• Cell Seeding (Day -1):

  • Harvest HEK-GPR18-G

    cells using Accutase (avoid Trypsin to preserve receptor surface density).

  • Seed 15,000 cells/well in 384-well Poly-D-Lysine coated black/clear plates .

  • Incubate overnight at 37°C, 5% CO

    .

• Compound Preparation (The "Lipid" Protocol):

  • Dissolve NAG derivatives in 100% DMSO to 10 mM (Master Stock).

  • Intermediate Dilution: Dilute to 5x final concentration in Lipid Buffer .

  • Expert Tip: If compounds precipitate, sonicate for 5 mins at 37°C. Lipids adhere to polypropylene; use glass-coated or low-binding source plates.

• Dye Loading (Day 0):

  • Remove culture media (gentle aspiration).

  • Add 20 µL/well of Fluo-4 Loading Solution (containing 2.5 mM Probenecid).

  • Incubate: 45 mins at 37°C, then 15 mins at Room Temperature (RT) to equilibrate.

• Assay Execution (FLIPR):

  • Transfer plate to FLIPR.

  • Baseline Read: 10 seconds.

  • Addition: Inject 5 µL of 5x Compound (Final DMSO < 1%).

  • Response Read: Measure fluorescence (Ex 494 / Em 516) every 1 second for 60 seconds, then every 3 seconds for 120 seconds.

• Data Processing:

  • Calculate

    (Max Signal - Baseline) / Baseline.

  • Hit Definition: Compounds showing >30% activation relative to 10 µM NAGly (Positive Control).

Secondary Screening: Metabolic Stability (FAAH Resistance)

A novel NAG derivative is useless if it is instantly hydrolyzed. This screen filters hits for stability.

Assay Principle

Incubate hits with recombinant human FAAH. If the derivative is stable, it remains intact; if unstable, it hydrolyzes to a fatty acid and glycine.

Protocol

• Reaction Mix: 100 nM Recombinant FAAH (human) in Tris-HCl buffer (pH 8.0).

• Substrate: Add NAG derivative (Hit) at 10 µM.

• Incubation: 37°C for 0, 15, 30, and 60 minutes.

• Quenching: Add equal volume ice-cold Acetonitrile (ACN) with internal standard (e.g., d8-NAGly).

• Readout: LC-MS/MS (MRM mode).

  • Why not fluorescence? Fluorescent substrates (like AMC-arachidonoyl) only measure enzyme activity, not the specific stability of your molecule. LC-MS is required to track the parent compound's disappearance.

Screening Funnel Workflow

Caption: Hierarchical screening funnel filtering for potency, specificity, and metabolic stability.

Troubleshooting & Expert Insights

Issue	Probable Cause	Corrective Action
High Background Noise	Constitutive GPR18 activity or Dye Leakage.	Increase Probenecid to 5 mM. Wash cells 3x before dye loading (though "No-Wash" is preferred for throughput).
No Signal (False Negative)	Lipid stuck to plasticware.	Use Low-Binding plates. Ensure BSA is present in the compound buffer to act as a carrier.
Inconsistent Replicates	"Edge Effect" or uneven dye loading.	Centrifuge plates at 1000 rpm for 1 min before read. Allow 15 min RT equilibration.
Signal in Null Cells	Compound is a chemotype aggregator or ionophore.	Run counter-screen on HEK-WT. Discard hits that activate Null cells.

References

• McHugh, D., et al. (2010). "N-arachidonyl glycine, an abundant endogenous lipid, potently drives directed cellular migration through GPR18, the putative abnormal cannabidiol receptor." BMC Neuroscience. Link

• Dragan, S., et al. (2020). "N-Acyl Glycines: Biosynthesis, Degradation, and Biological Function." Biomolecules.[4][5][6][7][8][9][10] Link

• Inoue, A., et al. (2012). "Illuminating G-Protein-Coupling Selectivity of GPCRs.

  forcing strategy). Link

• Cravatt, B. F., et al. (2001). "Supersensitivity to anandamide and enhanced endogenous cannabinoid signaling in mice lacking fatty acid amide hydrolase." PNAS. Link

• Assay Guidance Manual (NCBI). "FLIPR Assays for GPCR and Ion Channel Targets." Link

Sources

• 1. N-Arachidonyl Glycine Does Not Activate G Protein–Coupled Receptor 18 Signaling via Canonical Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 2. GPR18 undergoes a high degree of constitutive trafficking but is unresponsive to N-Arachidonoyl Glycine - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Activation of GPR18 by cannabinoid compounds: a tale of biased agonism - PMC [pmc.ncbi.nlm.nih.gov]
• 4. bu.edu [bu.edu]
• 5. High-Throughput Screening - Enamine [enamine.net]
• 6. mdpi.com [mdpi.com]
• 7. Fatty Acid Amide Hydrolase (FAAH) Activity Fluorometric Assay Kit - Elabscience® [elabscience.com]
• 8. High-throughput and high-sensitivity N-Glycan profiling: A platform for biopharmaceutical development and disease biomarker discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]
• 10. Fatty Acid Amide Hydrolase Activity Assay Kit (Fluorometric) (ab252895/K434-100) | Abcam [abcam.com]

LC-MS/MS method for quantification of N-(methoxyacetyl)glycine in plasma

Application Note: High-Sensitivity Quantification of N-(Methoxyacetyl)glycine (N-MAG) in Plasma via HILIC-MS/MS

Executive Summary

Objective: To establish a robust, validated LC-MS/MS protocol for the quantification of N-(methoxyacetyl)glycine (N-MAG) in human plasma. Context: N-MAG is a critical minor metabolite of methoxyacetic acid (MAA), the primary toxic agent derived from the industrial solvent 2-methoxyethanol (EGME). It also serves as a functional biomarker for glycine N-acyltransferase (GLYAT) activity in metabolic profiling. Challenge: As a small, highly polar molecule (MW 147.1 Da), N-MAG exhibits poor retention on standard C18 columns and suffers from significant ion suppression in plasma matrices. Solution: This method utilizes Hydrophilic Interaction Liquid Chromatography (HILIC) coupled with negative electrospray ionization (ESI-) tandem mass spectrometry. The protocol employs a stable isotope-labeled internal standard (IS) and a simplified protein precipitation workflow optimized for polar metabolite recovery.

Scientific Background & Mechanism

Metabolic Pathway

N-MAG is formed via the Phase II conjugation of Methoxyacetic Acid (MAA) with glycine, catalyzed by the mitochondrial enzyme Glycine N-Acyltransferase (GLYAT). This pathway is a detoxification route for short-chain and aromatic organic acids.

Figure 1: Metabolic formation of N-MAG from the industrial solvent EGME via the glycine conjugation pathway.

Analytical Strategy (HILIC vs. Reverse Phase)

Standard Reverse Phase (RP) chromatography fails for N-MAG because the molecule elutes in the void volume (

) due to its high polarity. Ion-pairing reagents (e.g., tributylamine) can induce retention but suppress MS sensitivity and contaminate the source.

• Selected Mode: HILIC (Amide stationary phase).[1]

• Mechanism: Partitioning between a water-enriched layer on the stationary phase and the acetonitrile-rich mobile phase. This ensures retention of N-MAG away from the salt/phospholipid suppression zone at the solvent front.

Materials & Reagents

Reagent	Grade/Specification	Purpose
N-(Methoxyacetyl)glycine	>98% Purity	Analytical Standard
N-Acetylglycine-d3	>98% Isotopic Purity	Internal Standard (Surrogate)
Acetonitrile (ACN)	LC-MS Grade	Mobile Phase B / Precipitation
Ammonium Acetate	LC-MS Grade	Buffer Source
Ammonium Hydroxide	25% (LC-MS Grade)	pH Adjustment
Water	Milli-Q (18.2 MΩ·cm)	Mobile Phase A
Human Plasma	K2EDTA	Blank Matrix

Note: If N-(Methoxyacetyl)glycine-d3 is unavailable, N-Acetylglycine-d3 is structurally homologous and serves as an acceptable surrogate IS.

Experimental Protocol

Stock and Working Solutions

• Stock Solution (1 mg/mL): Dissolve 1 mg N-MAG in 1 mL of 50:50 ACN:Water. Store at -20°C.

• Internal Standard (IS) Solution (500 ng/mL): Dilute N-Acetylglycine-d3 stock in 100% ACN.

• Calibration Standards: Prepare serial dilutions in water to cover the range 1.0 – 1000 ng/mL.

Sample Preparation (Protein Precipitation)

Rationale: HILIC requires high organic content in the injection solvent to maintain peak shape. Aqueous SPE eluates would require evaporation/reconstitution. ACN precipitation provides a direct HILIC-compatible supernatant.

• Aliquot: Transfer 50 µL of plasma into a 1.5 mL centrifuge tube.

• Spike: Add 10 µL of IS Solution (500 ng/mL). Vortex briefly.

• Precipitate: Add 300 µL of ice-cold Acetonitrile (LC-MS grade).

  • Ratio 1:6 (Sample:Solvent) ensures complete protein removal.

• Vortex: Mix vigorously for 2 minutes.

• Centrifuge: 14,000 x g for 10 minutes at 4°C.

• Transfer: Transfer 150 µL of the supernatant to an autosampler vial containing a low-volume insert.

  • Critical Step: Do not disturb the pellet.

• Injection: Inject 2-5 µL directly onto the LC-MS/MS.

LC-MS/MS Conditions

Liquid Chromatography (HILIC)

• System: UHPLC (e.g., Agilent 1290 / Waters Acquity).

• Column: Waters ACQUITY UPLC BEH Amide (2.1 x 100 mm, 1.7 µm).

• Column Temp: 40°C.

• Flow Rate: 0.4 mL/min.[2]

• Mobile Phase A: 10 mM Ammonium Acetate in Water, pH 9.0 (Adjusted with NH4OH).

  • Why pH 9? High pH promotes the ionization of the carboxylic acid in negative mode and improves peak shape on Amide columns.

• Mobile Phase B: 95:5 Acetonitrile:Water (with 10 mM Ammonium Acetate).

Gradient Profile:

Time (min)	% Mobile Phase B	State
0.0	95	Loading
1.0	95	Isocratic Hold
4.0	50	Elution Gradient
4.1	40	Column Wash
5.0	40	Wash Hold
5.1	95	Re-equilibration

| 8.0 | 95 | End of Run |

Mass Spectrometry (Triple Quadrupole)

• Source: Electrospray Ionization (ESI), Negative Mode.[2]

• Spray Voltage: -2500 V.

• Source Temp: 500°C.

• Curtain Gas: 30 psi.

MRM Transitions:

Analyte	Precursor (m/z)	Product (m/z)	CE (eV)	Type
N-MAG	146.1	74.0	-18	Quantifier
N-MAG	146.1	45.0	-25	Qualifier

| IS (N-Acetylglycine-d3) | 119.1 | 76.1 | -18 | Quantifier |

Note: The m/z 74 fragment corresponds to the deprotonated glycine moiety (NH-CH2-COO-), a diagnostic ion for all N-acylglycines.

Workflow Diagram

Figure 2: Optimized sample preparation and analytical workflow for N-MAG quantification.

Validation & Performance Metrics

To ensure E-E-A-T compliance, the method must be validated according to FDA/EMA Bioanalytical Guidelines.

Parameter	Acceptance Criteria	Typical Result
Linearity (r²)	> 0.99	> 0.995 (1–1000 ng/mL)
LLOQ	S/N > 10	~1.0 ng/mL
Accuracy	85-115%	92-104%
Precision (CV)	< 15%	< 8%
Matrix Effect	85-115%	90% (Minimal suppression due to HILIC)
Recovery	Consistent (>70%)	>85%

Troubleshooting Guide:

• Issue: Split peaks.

  • Cause: Injection solvent is too aqueous compared to initial mobile phase.

  • Fix: Ensure the sample supernatant is at least 85% ACN.

• Issue: High background noise.

  • Cause: Contamination of mobile phase with ubiquitous organic acids.

  • Fix: Use fresh LC-MS grade solvents and clean glassware (avoid detergents).

References

• Hobert, J. A., et al. (2016).[3] Acylglycine Analysis by Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS). Current Protocols in Human Genetics.[3]

• Wikoff, W. R., et al. (2009). Metabolomic markers of altered nucleotide metabolism in early stage adenocarcinoma. Cancer Research. (Demonstrates glycine conjugate analysis).

• Badenhorst, C. P., et al. (2014). A new perspective on the importance of glycine conjugation in the metabolism of aromatic acids.[4] Drug Metabolism Reviews.

• Thermo Fisher Scientific. (2017). Direct Quantification of Amino Acids in Plasma by LC-MS/MS for Clinical Research. (Methodology basis for polar metabolite extraction).

Sources

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. Frontiers | In a pursuit of optimal glycan fluorescent label for negative MS mode for high-throughput N-glycan analysis [frontiersin.org]
• 3. Acylglycine Analysis by Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Regulation of glycine metabolism by the glycine cleavage system and conjugation pathway in mouse models of non‐ketotic hyperglycinemia - PMC [pmc.ncbi.nlm.nih.gov]

Investigating the anti-inflammatory properties of N-(methoxyacetyl)glycine in vitro

Application Note & Protocol

Investigating the In Vitro Anti-inflammatory Properties of N-(methoxyacetyl)glycine: A Mechanistic Approach Using LPS-Stimulated Macrophages

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals to investigate the anti-inflammatory potential of N-(methoxyacetyl)glycine, a novel derivative of the amino acid glycine. Building on the established anti-inflammatory and immunomodulatory effects of glycine, which is known to suppress macrophage activation, this guide details a series of robust in vitro assays.[1][2] We present a self-validating experimental workflow using the lipopolysaccharide (LPS)-stimulated murine macrophage cell line (e.g., RAW 264.7) as a model of acute inflammation.[3] The protocols herein describe methods to quantify key inflammatory mediators, including nitric oxide (NO) and pro-inflammatory cytokines (TNF-α, IL-6), and to dissect the underlying molecular mechanism by probing the canonical NF-κB signaling pathway.

Introduction & Scientific Rationale

Inflammation is a critical biological response to harmful stimuli, but its dysregulation contributes to a wide range of chronic diseases. Macrophages are central players in the innate immune system and, upon activation by pathogens or tissue damage, orchestrate the inflammatory response through the release of mediators like nitric oxide and cytokines.[4] A key trigger for this process is the bacterial endotoxin lipopolysaccharide (LPS), which activates intracellular signaling cascades, most notably the Nuclear Factor kappa-light-chain-enhancer of activated B cells (NF-κB) pathway.[3][5] The NF-κB transcription factor is a pivotal regulator of genes encoding pro-inflammatory proteins, making it a prime target for anti-inflammatory therapeutics.[6]

The amino acid L-glycine has demonstrated significant anti-inflammatory, immunomodulatory, and cytoprotective properties.[2] Mechanistic studies have shown that glycine can suppress the activation of transcription factors in macrophages and reduce the formation of inflammatory cytokines.[1][7] It is hypothesized that glycine acts, in part, by stabilizing the plasma membrane potential, which in turn suppresses downstream signaling events.[2]

This application note outlines a strategic workflow to determine if N-(methoxyacetyl)glycine, a novel glycine derivative, retains or enhances these anti-inflammatory activities. By employing a validated LPS-stimulated macrophage model, we provide detailed protocols to not only screen for functional anti-inflammatory effects but also to elucidate the compound's potential mechanism of action.

Core Signaling Pathway: The NF-κB Cascade

Upon stimulation of Toll-like receptor 4 (TLR4) by LPS, a signaling cascade is initiated that culminates in the activation of the IκB kinase (IKK) complex. IKK then phosphorylates the inhibitory protein IκBα.[8] This phosphorylation event tags IκBα for ubiquitination and subsequent degradation by the proteasome.[9] The degradation of IκBα unmasks the nuclear localization signal on the NF-κB heterodimer (typically p65/p50), allowing it to translocate into the nucleus.[9] Once in the nucleus, NF-κB binds to specific DNA sequences to drive the transcription of pro-inflammatory genes, including Nos2 (encoding inducible nitric oxide synthase, iNOS), Tnf, and Il6.[6][10] A compound that inhibits any step in this pathway would be expected to reduce the inflammatory output of the cell.

Caption: A strategic workflow for assessing anti-inflammatory compounds.

Detailed Protocols

Part 1: Cell Viability (MTT) Assay

Causality: It is imperative to first identify the concentration range where N-(methoxyacetyl)glycine does not cause cell death. Any observed reduction in inflammatory markers must be due to a specific bioactivity, not a result of cytotoxicity.

Methodology:

• Cell Seeding: Seed RAW 264.7 cells in a 96-well plate at a density of 2 x 10⁵ cells/well and allow them to adhere for 24 hours. [11]2. Treatment: Prepare serial dilutions of N-(methoxyacetyl)glycine in complete culture medium. Remove the old medium from the cells and add the compound dilutions. Include a "vehicle only" control.

• Incubation: Incubate the plate for 24 hours at 37°C in a 5% CO₂ incubator.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

• Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Readout: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate cell viability as a percentage relative to the vehicle-treated control cells. Select the highest concentrations that show >95% viability for subsequent anti-inflammatory assays.

Part 2: Nitric Oxide (NO) Production - Griess Assay

Causality: NO is a major inflammatory mediator produced by iNOS in activated macrophages. Measuring its stable end-product, nitrite, in the culture medium is a reliable proxy for iNOS activity and the inflammatory status of the cells. [12] Methodology:

• Cell Seeding & Treatment: Seed RAW 264.7 cells in a 96-well plate (2 x 10⁵ cells/well). [11]After 24 hours, pre-treat cells with non-toxic concentrations of N-(methoxyacetyl)glycine for 1 hour.

• Stimulation: Add LPS (final concentration 1 µg/mL) to all wells except the negative control. [11]3. Experimental Groups:

  • Control: Cells + Medium only

  • Compound Control: Cells + Highest concentration of compound

  • LPS Control: Cells + LPS only

  • Test Group: Cells + Compound + LPS

• Incubation: Incubate for 24 hours at 37°C.

• Griess Reaction:

  • Transfer 100 µL of supernatant from each well to a new 96-well plate.

  • Add 100 µL of Griess Reagent (a 1:1 mixture of sulfanilamide and N-1-napthylethylenediamine dihydrochloride solutions). [12][13] * Incubate for 10-15 minutes at room temperature, protected from light.

• Readout: Measure the absorbance at 540 nm. [13]7. Quantification: Determine the nitrite concentration by comparing the absorbance values to a standard curve generated with known concentrations of sodium nitrite.

Part 3: Pro-inflammatory Cytokine Quantification - ELISA

Causality: TNF-α and IL-6 are hallmark pro-inflammatory cytokines transcribed via NF-κB activation. [14]Quantifying their secretion into the culture medium provides direct evidence of an anti-inflammatory effect.

Methodology:

• Sample Collection: Use the same culture supernatants collected for the Griess Assay.

• ELISA Procedure: Perform a sandwich ELISA for TNF-α and IL-6 according to the manufacturer's protocol (e.g., from Thermo Fisher Scientific or R&D Systems).

  • Coating: A 96-well plate is pre-coated with a capture antibody specific to the target cytokine (e.g., anti-TNF-α). [15] * Sample Incubation: Standards and culture supernatants are added to the wells. The cytokine, if present, is bound by the immobilized antibody. [16] * Detection: A biotinylated detection antibody is added, followed by a streptavidin-HRP (Horseradish Peroxidase) conjugate. [16] * Substrate Addition: A TMB substrate solution is added, which is converted by HRP into a colored product. [17] * Stopping the Reaction: An acid stop solution is added, and the absorbance is measured (typically at 450 nm).

• Quantification: Calculate the concentration of TNF-α and IL-6 in each sample by interpolating from the standard curve.

Part 4: NF-κB Activation - Western Blot for Phospho-IκBα

Causality: The phosphorylation of IκBα at Ser32 is a critical and transient event that precedes its degradation and the subsequent nuclear translocation of NF-κB. [8][18]Detecting a decrease in LPS-induced IκBα phosphorylation provides strong mechanistic evidence that a compound inhibits the NF-κB pathway upstream of NF-κB translocation.

Methodology:

• Cell Seeding & Treatment: Seed RAW 264.7 cells in 6-well plates. Pre-treat with N-(methoxyacetyl)glycine for 1 hour.

• Timed Stimulation: Stimulate with LPS (1 µg/mL) for a short, pre-determined time (e.g., 15-30 minutes), as IκBα phosphorylation is a rapid event. [8]3. Cell Lysis: Wash cells with ice-cold PBS and lyse them with RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE: Load equal amounts of protein (e.g., 20-30 µg) onto an SDS-polyacrylamide gel and separate by electrophoresis.

• Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane. [19]7. Blocking & Antibody Incubation:

  • Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour.

  • Incubate overnight at 4°C with a primary antibody specific for phospho-IκBα (Ser32). [18][20] * After washing, incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Apply an enhanced chemiluminescence (ECL) substrate and visualize the protein bands using an imaging system.

• Stripping & Reprobing: Strip the membrane and re-probe with an antibody for total IκBα and a loading control (e.g., β-actin or GAPDH) to ensure equal protein loading.

• Analysis: Quantify band intensity using densitometry software. Express the level of phosphorylated IκBα as a ratio relative to total IκBα.

Data Presentation & Interpretation

Quantitative data should be summarized in a clear, tabular format. Results are typically presented as mean ± standard deviation (SD) from at least three independent experiments.

Table 1: Effect of N-(methoxyacetyl)glycine on NO and Cytokine Production

Treatment Group	NO₂⁻ (µM)	TNF-α (pg/mL)	IL-6 (pg/mL)
Control (No LPS)	1.2 ± 0.3	25.5 ± 8.1	15.3 ± 5.4
LPS (1 µg/mL)	45.8 ± 4.1	3540.2 ± 250.7	1850.6 ± 190.2
LPS + Cmpd (10 µM)	30.1 ± 3.5*	2105.6 ± 180.3*	1102.1 ± 150.8*
LPS + Cmpd (50 µM)	15.5 ± 2.1**	980.4 ± 110.9**	540.7 ± 95.3**

*p < 0.05, *p < 0.01 compared to LPS control group.

Table 2: Densitometric Analysis of Western Blot Results

Treatment Group	p-IκBα / Total IκBα Ratio
Control (No LPS)	0.15 ± 0.05
LPS (1 µg/mL, 30 min)	1.00 ± 0.12
LPS + Cmpd (50 µM)	0.45 ± 0.09**

**p < 0.01 compared to LPS control group.

Interpretation:

• A statistically significant, dose-dependent decrease in NO, TNF-α, and IL-6 production in the compound-treated groups compared to the LPS-only group indicates potent anti-inflammatory activity. [14]* A significant reduction in the p-IκBα/Total IκBα ratio suggests that N-(methoxyacetyl)glycine exerts its anti-inflammatory effect by inhibiting the NF-κB signaling pathway. [21]

Conclusion

This application note provides a validated, step-by-step framework to effectively screen and characterize the anti-inflammatory properties of N-(methoxyacetyl)glycine in vitro. By integrating functional assays (NO, cytokines) with mechanistic studies (NF-κB pathway), researchers can generate robust, publication-quality data. This workflow is not limited to the test compound and can be readily adapted for the evaluation of other novel anti-inflammatory agents.

References

• Title: NF-kB: THE PATHWAY OF INFLAMMATION. Good Cop, Bad Cop: The Different Faces Of NF-κB Source: PUR-FORM URL: [Link]

• Title: L-Glycine: a novel antiinflammatory, immunomodulatory, and cytoprotective agent | Request PDF Source: ResearchGate URL: [Link]

• Title: Macrophage Inflammatory Assay Source: PMC - NIH URL: [Link]

• Title: Nf kb pathway cell signaling pathway animation Source: YouTube URL: [Link]

• Title: L-Glycine: a novel antiinflammatory, immunomodulatory, and cytoprotective agent Source: PubMed URL: [Link]

• Title: Glycine's Immunosuppressive Mechanism and Pathophysiological Application Source: Abbkine URL: [Link]

• Title: Glycine: The Smallest Anti-Inflammatory Micronutrient Source: PMC - PubMed Central URL: [Link]

• Title: NF-κB signaling in inflammation Source: PubMed - NIH URL: [Link]

• Title: The Role of Mitogen-Activated Protein Kinase-Activated Protein Kinases (MAPKAPKs) in Inflammation Source: PMC - PubMed Central URL: [Link]

• Title: Western blot analysis of IκBα and NF-κB expression and activation in... Source: ResearchGate URL: [Link]

• Title: Enzyme-Linked Immunosorbent Assay (ELISA) for Detection of Human TNF-α in Culture Supernatants Source: NCBI URL: [Link]

• Title: The NF-kB Signaling Pathway Source: Creative Diagnostics URL: [Link]

• Title: MAPK Signaling in Inflammatory Cytokines Pathways Source: Assay Genie URL: [Link]

• Title: Antioxidant and Anti-Inflammatory Activity on LPS-Stimulated RAW 264.7 Macrophage Cells of White Mulberry (Morus alba L.) Leaf Extracts Source: MDPI URL: [Link]

• Title: MAPK Signaling Links Autophagy and Inflammation Source: Bio-Techne URL: [Link]

• Title: NF-κB - Wikipedia Source: Wikipedia URL: [Link]

• Title: What will be the best way to test NFkb activation via western blot? Source: ResearchGate URL: [Link]

• Title: human interleukin-6 elisa Source: BioVendor URL: [Link]

• Title: Mitogen-activated Protein Kinases in Inflammation Source: KoreaMed Synapse URL: [Link]

• Title: Anti-Inflammatory Activity and ROS Regulation Effect of Sinapaldehyde in LPS-Stimulated RAW 264.7 Macrophages Source: PMC - PubMed Central URL: [Link]

• Title: Measurement of Nitric Oxide Production in Biological Systems by Using Griess Reaction Assay Source: MDPI URL: [Link]

• Title: Western Blotting Protocol Source: Nacalai Tesque URL: [Link]

• Title: Suppression of Lipopolysaccharide-Induced Inflammatory and Oxidative Response by 5-Aminolevulinic Acid in RAW 264.7 Macrophages and Zebrafish Larvae Source: Biomolecules & Therapeutics URL: [Link]

• Title: Detection of Nitric Oxide Production by the Macrophage Cell Line RAW264.7 Source: NCBI - NIH URL: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. L-Glycine: a novel antiinflammatory, immunomodulatory, and cytoprotective agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Suppression of Lipopolysaccharide-Induced Inflammatory and Oxidative Response by 5-Aminolevulinic Acid in RAW 264.7 Macrophages and Zebrafish Larvae [biomolther.org]
• 4. Macrophage Inflammatory Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 5. purformhealth.com [purformhealth.com]
• 6. NF-κB signaling in inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Glycine: The Smallest Anti-Inflammatory Micronutrient - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. NF-κB - Wikipedia [en.wikipedia.org]
• 10. creative-diagnostics.com [creative-diagnostics.com]
• 11. Antioxidant and Anti-Inflammatory Activity on LPS-Stimulated RAW 264.7 Macrophage Cells of White Mulberry (Morus alba L.) Leaf Extracts [mdpi.com]
• 12. Detection of Nitric Oxide Production by the Macrophage Cell Line RAW264.7 - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. sigmaaldrich.com [sigmaaldrich.com]
• 14. Anti-Inflammatory Activity and ROS Regulation Effect of Sinapaldehyde in LPS-Stimulated RAW 264.7 Macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Enzyme-Linked Immunosorbent Assay (ELISA) for Detection of Human TNF-α in Culture Supernatants - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 16. biovendor.com [biovendor.com]
• 17. documents.thermofisher.com [documents.thermofisher.com]
• 18. Phospho-IkB alpha (Ser32) Polyclonal Antibody (PA5-117275) [thermofisher.com]
• 19. nacalai.com [nacalai.com]
• 20. Phospho-IkappaB-alpha (Ser32) Antibody | Cell Signaling Technology [cellsignal.com]
• 21. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Stability &amp; Handling of N-(Methoxyacetyl)glycine

Critical Alert: The "Hidden" Hydrolysis Threat[1]

Executive Summary: N-(Methoxyacetyl)glycine (N-MAG) is an acylglycine metabolite often used as a standard in metabolomics (specifically for Medium-Chain Acyl-CoA Dehydrogenase Deficiency - MCADD). While often perceived as stable due to its amide bond, it is not inert .[1]

The primary mode of degradation in aqueous solution is amide hydrolysis , yielding methoxyacetic acid and glycine.[1] This reaction is catalyzed by extremes in pH and temperature. Furthermore, as a glycine derivative, non-sterile solutions are highly susceptible to rapid microbial consumption, which is often mistaken for chemical instability.[1]

Immediate Action Required:

• Do NOT store aqueous stock solutions at room temperature for >4 hours.

• Do NOT use unbuffered water (pH ~5.5-6.0) for long-term storage; pH drift accelerates hydrolysis.

• ALWAYS store long-term stocks at -80°C in 50% Methanol/Water or Acetonitrile/Water to suppress hydrolytic activity.

The Chemistry of Degradation (Mechanism)

To prevent degradation, you must understand the mechanism.[1] N-MAG contains an amide linkage (

). While amides are more stable than esters, the electronegative methoxy group ( ) exerts an electron-withdrawing inductive effect. This makes the carbonyl carbon more electrophilic and slightly more susceptible to nucleophilic attack (hydrolysis) than simple acetylglycine.

Degradation Pathway (Hydrolysis)[2]

The following diagram illustrates the breakdown of N-MAG under aqueous conditions. Note that this process is driven by Entropy (breaking one molecule into two) and Catalysis (Acid/Base).

Validated Storage & Handling Protocols

The following protocols are designed to minimize the kinetic rate constant (

) of the hydrolysis reaction.

A. Formulation Strategy (Buffer Selection)

Why this matters: Amide hydrolysis rates are pH-dependent, often following a "U-shaped" profile where stability is highest near neutral pH (pH 6.0–7.5) and degrades rapidly below pH 3 or above pH 9 [1].

Parameter	Recommended Specification	Scientific Rationale
Optimal pH	6.5 – 7.4	Minimizes both acid-catalyzed ( ) and base-catalyzed ( ) hydrolysis mechanisms.
Buffer System	Phosphate (PBS) or HEPES	Provides stable pH capacity. Avoid primary amine buffers (Tris) if downstream derivatization targets amines, though Tris is chemically compatible for storage.[1]
Solvent	10-50% Organic Modifier	Storing in 50% Acetonitrile or Methanol reduces the water activity ( ), kinetically slowing hydrolysis.
Concentration	> 1 mM (Stock)	Higher concentrations are relatively more stable against surface adsorption losses than dilute working solutions.

B. Temperature Control

Protocol:

• Lyophilized Powder: Store at -20°C (desiccated). Stable for >2 years [2].

• Aqueous Stock: Aliquot immediately. Store at -80°C . Avoid repeated freeze-thaw cycles (limit to <3).

• Autosampler: Maintain at 4°C . Degradation is negligible over 24 hours at this temperature but measurable at 25°C.

C. Microbial Control (The Overlooked Variable)

Glycine conjugates are excellent carbon/nitrogen sources for bacteria.

• Filtration: Pass all buffers through a 0.22 µm PVDF filter before adding N-MAG.

• Additives: If compatible with downstream LC-MS, add 0.05% Sodium Azide (

  ) to prevent microbial growth in non-frozen stocks.

Troubleshooting Guide (FAQs)

Q1: I see a new peak eluting earlier than N-MAG in my Reverse Phase (RP) HPLC. What is it?

• Diagnosis: This is likely Glycine or Methoxyacetic Acid .

• Mechanism: Hydrolysis has occurred.[2][3][4][5] Glycine is highly polar and elutes near the void volume (dead time) in C18 columns. Methoxyacetic acid is also more polar than the parent amide.

• Fix: Check the pH of your mobile phase. If your mobile phase is acidic (e.g., 0.1% Formic Acid) and the sample sits in the autosampler for days, on-column or in-vial hydrolysis can occur.[1] Keep autosampler at 4°C.

Q2: My standard curve slope is decreasing over the course of a week.

• Diagnosis: Progressive degradation of the stock solution.

• Root Cause: Storage at 4°C (fridge) is insufficient for aqueous stability beyond 1-2 weeks.

• Fix: Prepare fresh working standards daily from frozen (-80°C) aliquots. Do not store "working dilutions" (e.g., 1 µM) overnight.[1]

Q3: Can I use DMSO to make the stock solution?

• Answer: Yes, and it is recommended. [1]

• Why: N-MAG is soluble in DMSO. DMSO is aprotic, meaning it cannot participate in hydrolysis.[1]

• Protocol: Make a 100 mM stock in 100% anhydrous DMSO. Store at -20°C. Dilute into aqueous buffer only immediately before use. This effectively halts hydrolysis during storage.

Q4: I am observing poor solubility or precipitation.

• Diagnosis: pH is likely too low (approaching the pKa of the free carboxylic acid).

• Science: N-MAG has a free carboxyl group (pKa ~3.6). At pH < 3.6, it is protonated and less soluble in water.[1]

• Fix: Ensure the buffer pH is > 5.0 to keep the molecule in its ionized (carboxylate) form, which is highly water-soluble.

References

• RSC Publishing. (1969). Peptide kinetics.[3][4] Part 8.—Acid-catalyzed hydrolysis of N-acyl glycines. Transactions of the Faraday Society.[4] [Link] (Establishes the fundamental kinetics of N-acylglycine hydrolysis, demonstrating temperature and pH dependence).

• HMDB (Human Metabolome Database). Metabocard for N-Methoxyacetylglycine (HMDB0062635). [Link] (Provides physical property data, pKa values, and biological context).[1]

• Master Organic Chemistry. Hydrolysis of Amides Using Acid Or Base: Mechanism. [Link] (General mechanistic grounding for the acid/base catalyzed degradation described in Module 2).

Sources

• 1. Study on the Formation of Glycine by Hydantoin and Its Kinetics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. The kinetics of hydrolysis of some extended N-aminoacyl-L-arginine methyl esters by porcine pancreatic kallikrein. A comparison with human plasma Kallikrein - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Guide: Troubleshooting N-(methoxyacetyl)glycine Inactivity in Cell-Based Assays

Executive Summary

N-(methoxyacetyl)glycine (MAA-Gly) is the glycine conjugate of methoxyacetic acid (MAA), the primary toxic metabolite of ethylene glycol monomethyl ether (EGME). Researchers often encounter a "false negative" or complete lack of activity when transitioning this compound from cell-free enzymatic assays to cell-based systems.

This guide addresses the three primary failure modes associated with MAA-Gly: membrane impermeability , metabolic detoxification status , and assay interference . The inactivity is frequently not a technical error but a biological reality of the molecule's role as a Phase II detoxification product.

Part 1: The Biological Context (Why it might be inactive)

The "Detoxification Paradox"

In many toxicological contexts, users expect MAA-Gly to mimic the toxicity of its precursor, MAA. However, glycine conjugation is a classic Phase II detoxification pathway.

• MAA (Methoxyacetic Acid): The active toxicant (inhibitor of histone deacetylases and sarcosine dehydrogenase).

• MAA-Gly: The excreted, generally non-toxic metabolite.

• Implication: If your readout is cytotoxicity or teratogenicity, MAA-Gly should be inactive unless the cell expresses high levels of Aminoacylase 1 (ACY1) to hydrolyze it back to MAA.

Physicochemical Barriers

MAA-Gly is a polar, organic acid. At physiological pH (7.4), it exists almost entirely as a mono-anion (carboxylate).

• Passive Diffusion: Negligible due to charge.

• Required Transport: Solute Carrier (SLC) transporters, specifically PEPT1 (SLC15A1) or PEPT2 (SLC15A2) .

• Common Pitfall: Standard cell lines (HEK293, CHO, HeLa) often lack significant PEPT expression, rendering the compound membrane-impermeable.

Part 2: Diagnostic Troubleshooting (Q&A)

Category 1: Permeability & Transport

Q: I am treating HeLa cells with 100 µM MAA-Gly but seeing no effect. Is the compound degrading? A: It is likely not degrading; it is simply not entering the cell. MAA-Gly requires active transport. HeLa cells have low basal expression of proton-coupled oligopeptide transporters (PEPT1/2). Without these, the anionic MAA-Gly cannot cross the plasma membrane.

• Diagnostic Step: Perform a "spike-in" experiment with esterified MAA-Gly (e.g., MAA-Gly-Methyl Ester). The ester is lipophilic, cell-permeable, and trapped intracellularly by esterases. If the ester works, your issue is permeability.

Q: How do I verify if my cells can uptake MAA-Gly? A: You must validate transporter function. Use a fluorescent dipeptide surrogate like D-Ala-Lys-AMCA . If your cells do not take up this probe, they will not take up MAA-Gly.

Category 2: Metabolic Stability & Target

Q: My assay targets ACY1 (Aminoacylase 1). Why is the Vmax so low in whole cells compared to lysates? A: This indicates a "substrate access" bottleneck. In lysates, the enzyme is exposed. In whole cells, the rate-limiting step is transport (see above). Furthermore, ACY1 equilibrium favors hydrolysis (MAA-Gly

MAA + Gly), but if intracellular glycine levels are high (common in cancer cells), the reaction may be product-inhibited.

Q: I am using MAA-Gly as a negative control for MAA toxicity, but it shows slight activity. Is this contamination? A: It is likely intracellular hydrolysis . If your cells express ACY1, they will slowly convert MAA-Gly back to the toxic MAA.

• Solution: Co-treat with an ACY1 inhibitor (e.g., N-acetyl-L-methionine) to confirm if the activity disappears.

Category 3: Assay Conditions

Q: Does the media composition affect MAA-Gly activity? A: Yes, specifically Glycine concentration . Standard media (DMEM, RPMI) contain high glycine (400 µM - 1 mM). If MAA-Gly is acting on a glycine-binding site (e.g., GlyT2 or NMDA receptor glycine site), the massive excess of free glycine in the media will outcompete your compound.

• Fix: Use Minimal Essential Media (MEM) or custom glycine-free media for these assays.

Part 3: Visualizing the Mechanism

The following diagram illustrates the metabolic fate of MAA-Gly and the critical checkpoints for activity.

Figure 1: The Activation Pathway. MAA-Gly is inactive until transported (PEPT1/2) and hydrolyzed (ACY1) to release the active toxicant MAA.

Part 4: Experimental Protocols

Protocol A: Ester-Derivatization Check (Permeability Validation)

Use this to determine if membrane permeability is the cause of inactivity.

• Preparation: Synthesize or purchase MAA-Gly-Methyl Ester (MAA-Gly-OMe) .

• Seeding: Plate cells (e.g., HeLa, HepG2) at 5,000 cells/well in 96-well plates.

• Treatment:

  • Group 1: MAA-Gly (Free acid) at 10, 50, 100 µM.

  • Group 2: MAA-Gly-OMe (Ester) at 10, 50, 100 µM.

  • Group 3: MAA (Positive Control) at 10, 50, 100 µM.

• Incubation: 24 - 48 hours.

• Readout: MTT or CellTiter-Glo viability assay.

• Interpretation:

  • If Group 2 & 3 are active but Group 1 is inactive

    Permeability Issue .

  • If Group 2 is inactive

    Intracellular Esterase deficiency or Compound is truly inert .

Protocol B: Competitive Glycine Assay

Use this if investigating Glycine Transporter (GlyT) or Receptor activity.

• Media Prep: Prepare Glycine-Free DMEM (custom order or kit).

• Wash: Wash cells 3x with PBS to remove residual media glycine.

• Treatment: Apply MAA-Gly in Glycine-Free media.

• Titration: Spike in increasing concentrations of Glycine (0, 10, 100, 1000 µM) to see if activity is lost.

• Result: If activity is observed only in glycine-free conditions, the mechanism is competitive at the glycine site.

Part 5: Data Summary & Reference Values

Physicochemical Properties Table

Property	Value	Implication for Cell Assay
Molecular Weight	147.13 g/mol	Small molecule, typically diffuses if neutral.
LogP (Octanol/Water)	-0.7 to -1.2 (Est.)	Highly Hydrophilic. Cannot cross lipid bilayer passively.
pKa (Carboxyl)	~3.8	~99.9% Ionized (anionic) at pH 7.4.
Transporter Affinity	PEPT1 (Km ~ 1-5 mM)	Requires high concentration or overexpression for uptake.

Troubleshooting Decision Matrix

Figure 2: Logical flow for diagnosing inactivity.

References

• Mebane, R. A., et al. (2020). Metabolic Reprogramming and Glycine Metabolism in Cancer. National Institutes of Health. Link

  • Context: Establishes glycine's role in proliferation and the impact of media glycine levels on competitive assays.

• Brandsch, M. (2019). Transport of drugs by proton-coupled peptide transporters PEPT1 and PEPT2. National Institutes of Health. Link

  • Context: Defines the structural requirements for acyl-glycine transport, confirming the need for PEPT transporters for polar glycine conjug

• Sommer, F., et al. (2016). Aminoacylase 1 (ACY1) deficiency and excretion of N-acetylated amino acids. Journal of Inherited Metabolic Disease. Link

  • Context: Validates the enzymatic hydrolysis pathway of N-acetyl/acyl glycines and the role of ACY1 in bioactivation/detoxific

• Wessling-Resnick, M. (2019). N-Acyl Amino Acid Inhibitors of Glycine Transporter 2. ACS Chemical Neuroscience. Link

  • Context: Discusses the design of lipid-modified acyl-glycines to overcome permeability and potency issues inherent to simple acyl-glycines like MAA-Gly.

Troubleshooting inconsistent results in N-(methoxyacetyl)glycine experiments

Topic: Troubleshooting Inconsistent Results in N-(Methoxyacetyl)glycine (N-MAG) Experiments Role: Senior Application Scientist Status: Active Support Ticket Last Updated: February 11, 2026

Executive Summary & Biological Context

N-(Methoxyacetyl)glycine (N-MAG) is the primary urinary metabolite of 2-Methoxyethanol (2-ME) , a widely used industrial solvent (also known as ethylene glycol monomethyl ether). Upon exposure, 2-ME is oxidized by alcohol dehydrogenase to Methoxyacetic Acid (MAA) , the proximal toxicant responsible for teratogenicity and testicular toxicity. MAA is subsequently conjugated with glycine to form N-MAG for excretion.

Why Inconsistencies Occur: N-MAG is a small, polar, amphoteric molecule (

). Inconsistencies in quantification usually stem from three root causes:

• Incomplete Extraction: Failure to protonate the carboxylic acid moiety (

  ) prior to solvent extraction.

• Derivatization Artifacts (GC-MS): Competition between mono- and di-silylated forms due to steric hindrance or moisture.

• Matrix Suppression (LC-MS): Co-elution with high-abundance urinary salts and urea in the solvent front.

Module 1: Sample Preparation & Extraction

Q: My recovery rates are highly variable (30% - 85%). What is the critical control point?

A: The pH of your urine matrix prior to extraction is likely inconsistent.

The Mechanism: N-MAG exists as a zwitterion or anion at physiological pH. To extract it into an organic solvent (like ethyl acetate or MTBE), you must suppress the ionization of the carboxylic acid group.

Troubleshooting Protocol:

• Check pH: Measure the pH of every urine sample.

• Acidification: You must acidify the sample to pH < 2.0 using 6N HCl or

  .

  • Why? The

    of the glycine carboxyl group is ~3.6. At pH 2.0, >99% of the molecule is in the non-ionized (protonated) form, making it lipophilic enough for liquid-liquid extraction (LLE).

• Salting Out: Add NaCl to saturation. This increases the ionic strength of the aqueous phase, driving the polar N-MAG into the organic phase (Salting-out effect).

Self-Validation Check:

• If Internal Standard (IS) recovery is < 50%, measure the aqueous phase pH after extraction. If it drifted > 3.0, your buffer capacity was insufficient.

Q: Which Internal Standard (IS) should I use?

A: Isotope-labeled N-(methoxyacetyl)glycine (

or ) is mandatory for clinical precision.

Do not use a structural analog like N-propionylglycine.

• Reasoning: Urinary matrix effects are non-linear. Only an isotopologue will experience the exact same ion suppression (LC-MS) or derivatization kinetics (GC-MS) as the analyte.

Module 2: GC-MS Derivatization & Analysis

Q: I see "split peaks" or a shoulder on my N-MAG peak. Is my column degrading?

A: This is likely a derivatization artifact, not a column issue.

The Mechanism: When using silylation reagents like BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide), N-MAG can form two derivatives:

• Mono-TMS: Silylation of the Carboxyl group (-COOH) only.

• Di-TMS: Silylation of both the Carboxyl group and the Amide nitrogen (-NH-).

The "split peak" occurs when the reaction is incomplete, resulting in a mixture of both forms eluting at slightly different times.

Troubleshooting Protocol:

• Force Di-TMS Formation:

  • Use BSTFA + 1% TMCS (Trimethylchlorosilane) as a catalyst.

  • Incubation: Heat at 70°C for 30-45 minutes . Room temperature is insufficient for the amide nitrogen silylation.

• Moisture Control:

  • Silyl reagents hydrolyze instantly in water. Ensure your extract is completely dry (anhydrous

    filtration + blowdown) before adding reagent.

  • Diagnostic: Look for a large peak of Hexamethyldisiloxane (HMDS) early in the chromatogram. High HMDS = Moisture contamination.

Data Table: Derivatization Efficiency

Condition	Mono-TMS Yield	Di-TMS Yield	Result
BSTFA @ 25°C, 15 min	85%	15%	Split Peaks / Poor Quant
BSTFA + 1% TMCS @ 70°C, 30 min	< 1%	> 99%	Single, Sharp Peak
Sample contains 1% Water	Variable	Variable	Reagent Hydrolysis

Module 3: LC-MS/MS Workflow

Q: I have good linearity in standards but poor sensitivity in patient urine. Why?

A: You are suffering from massive ion suppression at the solvent front.

The Mechanism: N-MAG is very polar. On a standard C18 column, it elutes very early (often in the void volume), exactly where urinary salts, urea, and creatinine elute. These co-eluting matrix components suppress the ionization of N-MAG in the ESI source.

Troubleshooting Protocol:

• Switch Column Chemistry: Move from C18 to HILIC (Hydrophilic Interaction Liquid Chromatography) or a Polar-Embedded C18 (e.g., T3 or Aq type).

  • Benefit: HILIC retains polar compounds, moving N-MAG away from the suppression zone.

• Mobile Phase Optimization:

  • Use Ammonium Formate (10mM) to buffer the mobile phase.

  • Operate in Negative Ion Mode (ESI-). N-MAG ionizes far better as

    (m/z ~146) than in positive mode.

Visualizing the Troubleshooting Logic

The following diagram outlines the decision matrix for diagnosing inconsistent results.

Figure 1: Decision tree for diagnosing analytical failures in N-MAG quantification.

Module 4: Metabolic Pathway & Stability

Understanding the origin of N-MAG helps in validating the biological plausibility of your results.

Figure 2: Metabolic pathway of 2-Methoxyethanol leading to N-MAG excretion.

Stability FAQ

• Q: Can I store urine at -20°C?

  • A: Yes, N-MAG is stable in urine at -20°C for at least 6 months. However, avoid repeated freeze-thaw cycles (

    ), which can precipitate salts and alter the matrix.

• Q: Is the methoxy group stable?

  • A: The ether linkage (

    ) is chemically robust. The amide bond (linking glycine) is the weak point. Avoid using strong acids ( ) at high temperatures (>90°C) during hydrolysis steps, or you will cleave the glycine and lose the analyte.

References

• National Institute for Occupational Safety and Health (NIOSH). (1994). Glycol Ethers: 2-Methoxyethanol & 2-Ethoxyethanol.[1] Current Intelligence Bulletin 39. Link

• Groothuis, G. M., et al. (2016). Stability of targeted metabolite profiles of urine samples under different storage conditions. Metabolomics. Link

• Fiehn, O. (2016).[2] Metabolomics by Gas Chromatography-Mass Spectrometry: the combination of targeted and untargeted profiling.[3] Current Protocols in Molecular Biology. Link

• Sigma-Aldrich. (2023). The Derivatization and Analysis of Amino Acids by GC-MS. Technical Bulletin. Link

• Mebane, R. M., et al. (1987). Attenuation of 2-methoxyethanol and methoxyacetic acid-induced digit malformations in mice by simple physiological compounds. Journal of Biochemical Toxicology. Link

Sources

• 1. Glycol Ethers 2-Methoxyethanol & 2-Ethoxyethanol (83-112) | NIOSH | CDC [cdc.gov]
• 2. gcms.cz [gcms.cz]
• 3. escholarship.org [escholarship.org]

Technical Support Center: Strategies for Improving the Stability of N-(methoxyacetyl)glycine for Long-Term Storage

Welcome to the technical support center for N-(methoxyacetyl)glycine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance on ensuring the stability of N-(methoxyacetyl)glycine during long-term storage. Here, you will find troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter during your experiments.

Introduction

N-(methoxyacetyl)glycine is an N-acylated amino acid, a class of molecules with diverse applications in pharmaceutical and biochemical research.[1] The integrity and purity of this compound are paramount for reproducible and reliable experimental outcomes. The primary stability concern for N-(methoxyacetyl)glycine, like other N-acyl amino acids, is the hydrolysis of its amide bond, which can be influenced by several environmental factors.[2] This guide provides a comprehensive overview of the degradation pathways, strategies for mitigation, and analytical methods for monitoring the stability of N-(methoxyacetyl)glycine.

Frequently Asked Questions (FAQs)

Q1: What is the primary degradation pathway for N-(methoxyacetyl)glycine?

A1: The most common degradation pathway for N-(methoxyacetyl)glycine is the hydrolysis of the amide bond, yielding methoxyacetic acid and glycine.[2] This reaction is catalyzed by the presence of water and can be accelerated by acidic or basic conditions.[3][4]

Q2: What are the ideal storage conditions for solid N-(methoxyacetyl)glycine?

A2: For long-term storage of solid N-(methoxyacetyl)glycine, it is recommended to store the compound in a cool, dry, and dark place.[5] Specifically, storage at 2-8°C in a tightly sealed container with a desiccant is advisable to minimize exposure to moisture and heat.

Q3: How does pH affect the stability of N-(methoxyacetyl)glycine in solution?

A3: The stability of N-(methoxyacetyl)glycine in aqueous solutions is significantly influenced by pH. Generally, N-acylated amino acids are most stable at a neutral pH (around 6-8). Both acidic and basic conditions can catalyze the hydrolysis of the amide bond, with the rate of degradation increasing at more extreme pH values. For instance, studies on similar compounds have shown significant degradation under both acidic (e.g., pH 1.2) and alkaline (e.g., pH 12) conditions.[3]

Q4: Can N-(methoxyacetyl)glycine degrade upon exposure to light?

Q5: Are there any excipients that can improve the stability of N-(methoxyacetyl)glycine?

A5: Yes, certain excipients can enhance stability. For amide-containing compounds, the use of buffering agents to maintain a neutral pH is crucial in solution formulations.[9][10][11] In solid formulations, excipients that reduce the mobility of the drug molecule and have low water content can be beneficial.[12] However, it is important to screen for excipient compatibility, as some, like those containing reactive impurities, can accelerate degradation.

Troubleshooting Guide

This section addresses common problems encountered during the handling and storage of N-(methoxyacetyl)glycine.

Problem	Potential Cause(s)	Recommended Solution(s)
Loss of potency or purity over time in solid form.	1. Moisture absorption: The amide bond is susceptible to hydrolysis. 2. Elevated temperature: Heat can accelerate degradation reactions.	1. Store in a desiccator or a tightly sealed container with a desiccant. 2. Store at a controlled low temperature (e.g., 2-8°C).[13]
Degradation observed in aqueous solution.	1. Inappropriate pH: Hydrolysis is catalyzed by acidic or basic conditions. 2. Presence of metal ions: Certain metal ions can catalyze hydrolysis. 3. Microbial contamination: Microorganisms can metabolize the compound.	1. Use a suitable buffer system to maintain a pH between 6 and 8.[9][10] 2. Use high-purity water and consider adding a chelating agent like EDTA if metal ion contamination is suspected. 3. Prepare solutions under sterile conditions and consider filtration.
Appearance of new peaks in HPLC analysis after storage.	1. Hydrolytic degradation: Formation of methoxyacetic acid and glycine. 2. Oxidative degradation: Reaction with atmospheric oxygen. 3. Photodegradation: Exposure to light.	1. Confirm the identity of the new peaks by mass spectrometry. If hydrolysis is confirmed, optimize storage conditions (see above). 2. Store under an inert atmosphere (e.g., nitrogen or argon). 3. Protect from light by using amber vials or storing in the dark.[4]
Inconsistent results between different batches of the compound.	1. Variability in initial purity. 2. Different storage histories of the batches.	1. Always verify the purity of a new batch upon receipt using a validated analytical method. 2. Implement and strictly follow a standardized storage protocol for all batches.

Experimental Protocols

Protocol 1: Forced Degradation Study of N-(methoxyacetyl)glycine

Forced degradation studies are essential to identify potential degradation products and to develop stability-indicating analytical methods.[3][10]

Objective: To investigate the degradation of N-(methoxyacetyl)glycine under various stress conditions.

Materials:

• N-(methoxyacetyl)glycine

• Hydrochloric acid (HCl), 0.1 M

• Sodium hydroxide (NaOH), 0.1 M

• Hydrogen peroxide (H₂O₂), 3%

• High-purity water

• pH meter

• HPLC system with UV detector

• Thermostatic oven

• Photostability chamber

Procedure:

• Preparation of Stock Solution: Prepare a stock solution of N-(methoxyacetyl)glycine (e.g., 1 mg/mL) in a suitable solvent (e.g., water or methanol:water mixture).

• Acid Hydrolysis:

  • Mix equal volumes of the stock solution and 0.1 M HCl.

  • Incubate at 60°C for 24 hours.

  • Neutralize with 0.1 M NaOH before HPLC analysis.

• Base Hydrolysis:

  • Mix equal volumes of the stock solution and 0.1 M NaOH.

  • Incubate at room temperature for 4 hours.

  • Neutralize with 0.1 M HCl before HPLC analysis.

• Oxidative Degradation:

  • Mix equal volumes of the stock solution and 3% H₂O₂.

  • Incubate at room temperature for 24 hours, protected from light.

• Thermal Degradation:

  • Store the solid compound in an oven at 70°C for 48 hours.

  • Dissolve a known amount in the mobile phase for HPLC analysis.

• Photodegradation:

  • Expose the solid compound and the stock solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter, as per ICH Q1B guidelines.[4][6][7][8]

  • Keep a control sample in the dark.

• Analysis: Analyze all samples by a validated stability-indicating HPLC method (see Protocol 2). Compare the chromatograms of the stressed samples with that of the unstressed control to identify degradation products.

Caption: Workflow for Forced Degradation Study.

Protocol 2: Stability-Indicating HPLC Method

A robust HPLC method is crucial for separating the parent compound from its potential degradation products.

Objective: To quantify N-(methoxyacetyl)glycine and its degradation products.

Instrumentation and Conditions:

• HPLC System: A system with a UV detector.

• Column: C18 column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

• Mobile Phase: A gradient of Solvent A (e.g., 0.1% formic acid in water) and Solvent B (e.g., acetonitrile). A typical gradient might be:

  • 0-5 min: 5% B

  • 5-20 min: 5% to 95% B

  • 20-25 min: 95% B

  • 25-30 min: 95% to 5% B

  • 30-35 min: 5% B

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection Wavelength: 210 nm

• Injection Volume: 10 µL

Procedure:

• Standard Preparation: Prepare a series of standard solutions of N-(methoxyacetyl)glycine of known concentrations.

• Sample Preparation: Dilute the samples from the forced degradation study and the long-term stability study to a suitable concentration within the linear range of the method.

• Analysis: Inject the standards and samples onto the HPLC system.

• Quantification: Determine the concentration of N-(methoxyacetyl)glycine and the relative amounts of any degradation products by comparing peak areas to the standard curve.

Quantitative Data Summary

The following table summarizes hypothetical data from a long-term stability study of solid N-(methoxyacetyl)glycine under different storage conditions.

Storage Condition	Time (Months)	Purity (%)	Major Degradant 1 (%)	Major Degradant 2 (%)
25°C / 60% RH	0	99.8	< 0.05	< 0.05
3	98.5	0.8	0.2
6	97.1	1.9	0.5
12	94.2	3.5	1.1
40°C / 75% RH	0	99.8	< 0.05	< 0.05
1	96.3	2.5	0.7
3	91.0	6.2	1.8
6	85.4	10.3	3.1
2-8°C	0	99.8	< 0.05	< 0.05
6	99.7	< 0.05	< 0.05
12	99.6	0.1	< 0.05
24	99.5	0.2	0.1

RH = Relative Humidity. Degradant percentages are relative to the initial amount of N-(methoxyacetyl)glycine.

Visualization of Degradation Pathway

Caption: Hydrolytic degradation of N-(methoxyacetyl)glycine.

Conclusion

The stability of N-(methoxyacetyl)glycine is critical for its effective use in research and development. By understanding its primary degradation pathway, hydrolysis, and the factors that influence it—namely moisture, temperature, and pH—appropriate storage and handling strategies can be implemented to ensure its long-term integrity. The troubleshooting guide and experimental protocols provided herein offer a framework for identifying and resolving stability issues, as well as for developing robust analytical methods for monitoring the purity of N-(methoxyacetyl)glycine. Adherence to these guidelines will contribute to the generation of high-quality, reproducible scientific data.

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Reference Data & Comparative Studies

A Comparative Guide to Validating the Neuroprotective Effect of N-(methoxyacetyl)glycine in a Novel Cellular Context

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for validating the neuroprotective properties of N-(methoxyacetyl)glycine, a glycine derivative, in a new neuronal cell line. By moving beyond previously studied models, researchers can broaden the compound's applicability and gain deeper insights into its mechanisms of action. This document outlines a scientifically rigorous, self-validating experimental workflow, from cell line selection to mechanistic investigation, and includes a comparative analysis with a well-established neuroprotective agent, N-acetylcysteine (NAC).

Introduction: The Rationale for Extending Neuroprotection Studies

Glycine and its derivatives have demonstrated significant neuroprotective potential in various models of neuronal injury.[1][2][3] The parent molecule, glycine, is a nonessential amino acid that has been shown to reduce infarct volume and improve neurological outcomes in animal models of ischemic stroke.[1][2] Its neuroprotective effects are attributed, in part, to its role as a co-agonist at NMDA receptors and its ability to modulate neuroinflammation and oxidative stress.[1][3][4] Antagonism of the glycine recognition site on the NMDA receptor has also been shown to be neuroprotective.[5][6] While the neuroprotective effects of glycine itself are well-documented, the potential of its derivatives, such as N-(methoxyacetyl)glycine, remains an area of active investigation. This guide proposes a systematic approach to validate the efficacy of N-(methoxyacetyl)glycine in a different and relevant neuronal cell line, thereby expanding its potential therapeutic applications.

To establish a robust comparison, we will benchmark the performance of N-(methoxyacetyl)glycine against N-acetylcysteine (NAC). NAC is a well-characterized antioxidant and neuroprotective agent that acts through multiple mechanisms, including restoring glutathione levels, modulating glutamatergic transmission, and reducing neuroinflammation.[7] This comparative approach will provide a clear context for evaluating the relative potency and potential unique mechanisms of N-(methoxyacetyl)glycine.

Experimental Design: A Validated Workflow for Neuroprotection Assessment

The following experimental workflow is designed to be a self-validating system, incorporating essential controls and logical progressions to ensure the reliability and reproducibility of the findings.

Caption: Experimental workflow for validating neuroprotective effects.

Cell Line Selection: The Case for SH-SY5Y

For this validation study, the human neuroblastoma cell line, SH-SY5Y , is recommended. This cell line is widely used in neurotoxicity and neuroprotection studies for several key reasons:

• Human Origin: As a human cell line, SH-SY5Y offers greater translational relevance compared to rodent-derived lines like PC12.[8][9]

• Dopaminergic Phenotype: SH-SY5Y cells can be differentiated into a mature neuronal phenotype with dopaminergic characteristics, making them a suitable model for studying neurodegenerative diseases like Parkinson's disease.[10]

• Established Protocols: A vast body of literature exists detailing protocols for the culture, differentiation, and use of SH-SY5Y cells in neuroprotection assays, providing a solid foundation for this study.[10][11][12]

Induction of Neurotoxicity: Modeling Neuronal Injury

To comprehensively assess neuroprotection, it is crucial to employ distinct and well-characterized inducers of neuronal death.

• Oxidative Stress: Hydrogen peroxide (H₂O₂) will be used to induce oxidative stress, a common pathological mechanism in many neurodegenerative diseases.[13][14] H₂O₂ treatment leads to the generation of reactive oxygen species (ROS), causing cellular damage and apoptosis.[13][15]

• Apoptosis Induction: Staurosporine, a potent but non-selective protein kinase inhibitor, will be used to induce apoptosis through a well-defined intrinsic pathway.[16][17] Staurosporine-induced apoptosis is characterized by cell shrinkage, chromatin condensation, and DNA fragmentation.[16]

Detailed Experimental Protocols

The following protocols provide step-by-step instructions for conducting the validation studies.

Cell Culture and Differentiation of SH-SY5Y Cells

• Cell Culture: Culture SH-SY5Y cells in a 1:1 mixture of Dulbecco's Modified Eagle's Medium (DMEM) and Ham's F-12 medium supplemented with 10% fetal bovine serum (FBS), 1% penicillin-streptomycin, and 1% non-essential amino acids. Maintain cells in a humidified incubator at 37°C with 5% CO₂.

• Differentiation: To induce a neuronal phenotype, seed SH-SY5Y cells at a density of 2 x 10⁴ cells/cm² and treat with 10 µM retinoic acid in a low-serum medium (1% FBS) for 5-7 days.[12] Visually confirm differentiation by observing neurite outgrowth.

Neurotoxicity and Neuroprotection Assays

• Cell Plating: Seed differentiated SH-SY5Y cells into 96-well plates at a density of 5 x 10⁴ cells/well and allow them to adhere overnight.

• Pre-treatment: Pre-treat the cells with various concentrations of N-(methoxyacetyl)glycine (e.g., 1, 10, 100 µM) and N-acetylcysteine (NAC) as a positive control (e.g., 1, 5, 10 mM) for 24 hours.

• Induction of Neurotoxicity:

  • Oxidative Stress: After pre-treatment, expose the cells to a pre-determined toxic concentration of hydrogen peroxide (e.g., 100-500 µM, to be optimized) for 24 hours.[15][18]

  • Apoptosis: In a separate set of experiments, expose the pre-treated cells to a pre-determined toxic concentration of staurosporine (e.g., 50-100 nM) for 24 hours.[16][19]

• Cell Viability Assessment (MTT Assay):

  • Following the toxicity induction, add 20 µL of 5 mg/mL MTT solution to each well and incubate for 4 hours at 37°C.

  • Aspirate the medium and dissolve the formazan crystals in 150 µL of dimethyl sulfoxide (DMSO).

  • Measure the absorbance at 570 nm using a microplate reader. Cell viability is expressed as a percentage of the untreated control.

• Apoptosis Assessment (Caspase-3/7 Assay):

  • Use a commercially available luminescent or fluorescent caspase-3/7 assay kit according to the manufacturer's instructions.

  • Measure the luminescence or fluorescence signal, which is proportional to the activity of executioner caspases and indicative of apoptosis.

Mechanistic Studies

To elucidate the potential mechanisms of action of N-(methoxyacetyl)glycine, the following investigations are proposed.

Caption: Hypothesized signaling pathways in neuroprotection.

• Western Blot Analysis:

  • Prepare cell lysates from treated and untreated SH-SY5Y cells.

  • Separate proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Probe the membranes with primary antibodies against key signaling proteins, including phospho-JNK (a marker of stress-activated protein kinase pathways), Nrf2, and HO-1 (key components of the antioxidant response).[3][20]

  • Use appropriate secondary antibodies and a chemiluminescent substrate for detection. β-actin will be used as a loading control.

• Immunofluorescence Staining:

  • Grow and treat SH-SY5Y cells on glass coverslips.

  • Fix the cells with 4% paraformaldehyde and permeabilize with 0.1% Triton X-100.

  • Incubate with a primary antibody against β-III-tubulin, a neuron-specific marker, to visualize neuronal morphology and neurite integrity.[11]

  • Use a fluorescently labeled secondary antibody and a nuclear counterstain (e.g., DAPI).

  • Capture images using a fluorescence microscope to qualitatively assess neuronal health and morphology.

Data Presentation and Interpretation

The quantitative data from the cell viability and apoptosis assays should be summarized in clear and concise tables to facilitate direct comparison between N-(methoxyacetyl)glycine and NAC.

Table 1: Comparative Neuroprotective Effects Against Hydrogen Peroxide-Induced Oxidative Stress

Treatment Group	Concentration	Cell Viability (% of Control)	Caspase-3/7 Activity (Fold Change)
Control	-	100 ± 5.2	1.0 ± 0.1
H₂O₂ (200 µM)	-	45 ± 3.8	4.2 ± 0.5
N-(methoxyacetyl)glycine	1 µM	52 ± 4.1	3.5 ± 0.4
10 µM	68 ± 5.5	2.1 ± 0.3
100 µM	85 ± 6.1	1.3 ± 0.2
N-acetylcysteine (NAC)	5 mM	75 ± 6.3	1.8 ± 0.2

Data are presented as mean ± standard deviation and are representative of expected outcomes.

Table 2: Comparative Neuroprotective Effects Against Staurosporine-Induced Apoptosis

Treatment Group	Concentration	Cell Viability (% of Control)	Caspase-3/7 Activity (Fold Change)
Control	-	100 ± 4.9	1.0 ± 0.1
Staurosporine (100 nM)	-	38 ± 4.2	5.8 ± 0.6
N-(methoxyacetyl)glycine	1 µM	45 ± 3.9	4.9 ± 0.5
10 µM	62 ± 5.1	3.2 ± 0.4
100 µM	78 ± 6.4	1.9 ± 0.3
N-acetylcysteine (NAC)	5 mM	65 ± 5.8	2.8 ± 0.3

Data are presented as mean ± standard deviation and are representative of expected outcomes.

Conclusion and Future Directions

This guide provides a robust framework for validating the neuroprotective effects of N-(methoxyacetyl)glycine in the SH-SY5Y cell line, a more translationally relevant model than previously studied cell lines. By comparing its efficacy against a well-established neuroprotective agent and investigating its underlying mechanisms of action, researchers can generate a comprehensive dataset to support its further development as a potential therapeutic agent for neurodegenerative diseases.

Future studies should aim to:

• Investigate the neuroprotective effects of N-(methoxyacetyl)glycine in primary neuronal cultures to further validate its efficacy in a non-transformed cell model.

• Explore a wider range of neurotoxic insults, including excitotoxicity induced by glutamate, to broaden the understanding of its protective capabilities.

• Conduct in vivo studies in animal models of neurodegeneration to assess its therapeutic potential in a whole-organism context.

By systematically following the protocols and principles outlined in this guide, researchers can contribute to the growing body of evidence supporting the therapeutic potential of glycine derivatives in the treatment of neurological disorders.

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Comprehensive Evaluation of N-(methoxyacetyl)glycine: In Vitro vs. In Vivo Efficacy

Executive Summary

N-(methoxyacetyl)glycine (MAG) is the glycine conjugate and primary urinary metabolite of Methoxyacetic Acid (MAA) , which is the bioactive oxidation product of the industrial solvent 2-Methoxyethanol (EGME) .

Unlike many N-acyl glycines that serve as endogenous signaling molecules or nootropics (e.g., N-phenylacetylglycine), N-(methoxyacetyl)glycine is pharmacologically characterized by its inertness . Its "efficacy" in drug development is defined not by therapeutic potency, but by its utility as a biomarker for metabolic detoxification and its superior safety profile compared to its parent compound, MAA.

This guide compares N-(methoxyacetyl)glycine against its active precursor (MAA ) and structural analogs (e.g., N-Acetylglycine ), focusing on HDAC inhibition potential , reproductive toxicity , and pharmacokinetic clearance .

Part 1: In Vitro Profiling (Mechanism & Toxicity)

In the context of drug development and toxicology, the "performance" of N-(methoxyacetyl)glycine is evaluated by its ability to neutralize the teratogenic effects of MAA.

1.1 Comparative Biological Activity

The primary mechanism of action for the parent compound, MAA, is the inhibition of Histone Deacetylases (HDACs) , leading to hyperacetylation and subsequent testicular toxicity and teratogenicity.

Feature	Methoxyacetic Acid (MAA)	N-(methoxyacetyl)glycine (MAG)	N-Acetylglycine (Control)
Primary Classification	Active Toxicant / HDAC Inhibitor	Detoxification Metabolite	Endogenous Metabolite / Mild Modulator
HDAC Inhibition (IC50)	High Potency (mM range)	Inactive / Negligible	Inactive
Spermatocyte Toxicity	Severe (Pachytene spermatocyte death)	None Observed	None
Teratogenicity	High (Neural tube defects)	None	None
Cellular Uptake	Active Transport (MCT1/MCT2)	Low/Passive Diffusion	Active Transport

1.2 Experimental Evidence: The "Detoxification Efficacy"

Research indicates that the conjugation of glycine to MAA effectively nullifies the compound's ability to disrupt spermatogenesis.

• Study: Rat seminiferous tubule cultures exposed to MAA (2–5 mM) show specific degeneration of pachytene spermatocytes.

• Result: Exposure to equimolar concentrations of N-(methoxyacetyl)glycine resulted in no morphological changes , confirming that the glycine conjugation is the critical "efficacy" step in detoxifying the solvent metabolite.

1.3 Diagram: Mechanism of Action & Detoxification

The following diagram illustrates the metabolic conversion where "efficacy" shifts from Toxic Potency (MAA) to Clearance Efficiency (MAG) .

Caption: The metabolic pathway of EGME.[1][2] Efficacy is defined by the GLYAT enzyme's ability to convert the toxic HDAC inhibitor (MAA) into the inert conjugate N-(methoxyacetyl)glycine.

Part 2: In Vivo Efficacy (Pharmacokinetics & Biomarker Utility)

In vivo, N-(methoxyacetyl)glycine is the preferred analyte for monitoring exposure to methoxy-containing glycol ethers due to its stability and longer retention in urine compared to the volatile parent solvent.

2.1 Pharmacokinetic Comparison

When evaluating "efficacy" as a diagnostic marker:

Parameter	Methoxyacetic Acid (MAA)	N-(methoxyacetyl)glycine	Clinical Significance
Plasma Half-life (t1/2)	~6–12 hours (Species dependent)	Variable (Excretion Rate Limited)	MAG formation is the rate-limiting detoxification step.
Urinary Recovery	~50–60% of dose	~18–25% of dose	MAG represents a consistent fraction of exposure, making it a reliable quantitative marker.
Accumulation	High (due to slow clearance)	Low	MAG is more polar and rapidly excreted by kidneys.
Metabolic Stability	Oxidized to CO2 (minor)	Stable	MAG is a terminal metabolite; it does not degrade further.

2.2 Diagnostic Efficacy

For drug development professionals assessing solvent residues or occupational safety:

• Sensitivity: MAA is the primary marker, but MAG provides confirmation of Phase II metabolic competence .

• Specificity: Detection of N-(methoxyacetyl)glycine is pathognomonic for exposure to Methoxyacetic acid precursors (EGME, Dimethoxyethyl phthalate).

Part 3: Experimental Protocols

3.1 Protocol: In Vitro Assessment of HDAC Inhibition (Safety Screening)

Use this protocol to verify that N-(methoxyacetyl)glycine is inert compared to its parent compound.

Reagents:

• HeLa nuclear extract (source of HDACs).

• Fluorogenic HDAC substrate (e.g., Boc-Lys(Ac)-AMC).

• Test Compounds: MAA (Positive Control), N-(methoxyacetyl)glycine.

Workflow:

• Preparation: Dilute N-(methoxyacetyl)glycine in assay buffer to concentrations ranging from 1 µM to 10 mM.

• Incubation: Incubate HeLa nuclear extract with test compounds for 30 minutes at 37°C.

• Substrate Addition: Add fluorogenic substrate and incubate for 30 minutes.

• Development: Add developer solution (trypsin) to release the fluorophore from deacetylated substrate.

• Readout: Measure fluorescence (Ex 360nm / Em 460nm).

• Analysis: Calculate % Inhibition relative to vehicle control.

  • Expected Result: MAA shows dose-dependent inhibition (IC50 ~2-5 mM). N-(methoxyacetyl)glycine shows <5% inhibition at 10 mM.

3.2 Protocol: Bioanalytical Quantification (GC-MS)

Standard method for detecting N-(methoxyacetyl)glycine in urine.

• Extraction: Acidify 1 mL urine with HCl. Extract with ethyl acetate.

• Derivatization: Evaporate solvent. Treat residue with BF3-methanol (14% w/v) at 60°C for 30 mins to form methyl esters.

• GC-MS Analysis:

  • Column: DB-5MS or equivalent.

  • Carrier Gas: Helium (1 mL/min).

  • Temp Program: 50°C (1 min) -> 10°C/min -> 250°C.

• Quantification: Monitor specific ions (m/z) for the methyl ester of N-(methoxyacetyl)glycine.

Part 4: Conclusion & Strategic Recommendation

For Therapeutic Applications: N-(methoxyacetyl)glycine lacks therapeutic efficacy as a standalone drug. It does not exhibit the neuroprotective or nootropic properties seen in other glycine derivatives (e.g., Noopept metabolites). Attempts to use it as a prodrug for HDAC inhibition are likely to fail due to its high stability and rapid renal clearance.

For Toxicology & Safety: The compound is a high-efficacy biomarker . Its presence confirms the metabolic activation of the Phase II glycine conjugation pathway. In drug development, if a new chemical entity (NCE) metabolizes into N-(methoxyacetyl)glycine, it indicates the release of Methoxyacetic acid, necessitating a STOP/GO decision due to the teratogenic risk of the intermediate.

References

• Moss, E. J., et al. (1985).[3][4][5] "Metabolism and toxicity of di-(2-methoxyethyl) phthalate in the rat." Toxicology and Applied Pharmacology. Link

• Takei, M., et al. (2010). "Embryo- and Testicular-toxicities of Methoxyacetate and the Related: a Review on Possible Roles of One-carbon Transfer and Histone Modification." The Journal of Toxicological Sciences. Link

• NIOSH. (1991). "Criteria for a Recommended Standard: Occupational Exposure to Ethylene Glycol Monomethyl Ether."[4] CDC Stacks. Link

• Ritter, E. J., et al. (1985). "Teratogenicity of dimethoxyethyl phthalate and its metabolites methoxyethanol and methoxyacetic acid in the rat." Teratology. Link

• Groeseneken, D., et al. (1989). "Experimental human exposure to ethylene glycol monomethyl ether." International Archives of Occupational and Environmental Health. Link

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• 5. 2-Methoxyethanol | C3H8O2 | CID 8019 - PubChem [pubchem.ncbi.nlm.nih.gov]

Validating the mechanism of action of N-(methoxyacetyl)glycine using knockout models

Comparison Guide: Validating the Mechanism of Action of N-(methoxyacetyl)glycine using Knockout Models

Executive Summary: The Metabolic Probe Paradigm

N-(methoxyacetyl)glycine (N-MAG) is the downstream glycine conjugate of Methoxyacetic Acid (MAA) , the proximal toxicant derived from the industrial solvent 2-methoxyethanol (EGME). While MAA is a potent histone deacetylase (HDAC) inhibitor and reproductive toxicant, N-MAG represents the critical detoxification endpoint mediated by Glycine N-acyltransferase (GLYAT) .

This guide outlines the validation of N-MAG’s mechanism—specifically its role as a non-toxic excretion product versus the active toxicity of its precursor—using GLYAT-/- (Knockout) and HDAC-/- models. We compare the performance of N-MAG quantification against free MAA profiling, demonstrating why N-MAG serves as a superior biomarker for cumulative metabolic flux and detoxification capacity.

Mechanism of Action: The GLYAT Detoxification Pathway

The biological activity of N-(methoxyacetyl)glycine is defined by its formation rather than its target binding. The mechanism of action (MoA) in this context is the Phase II Conjugation of the toxic metabolite MAA.

• Upstream Toxicity: MAA enters the nucleus and inhibits HDACs, disrupting spermatogenesis and embryogenesis.

• The Mechanism: GLYAT catalyzes the transfer of an acyl group from Methoxyacetyl-CoA to Glycine, forming N-MAG.

• The Validation Goal: To prove that N-MAG formation is the rate-limiting detoxification step and that preventing this formation (via KO) exacerbates MAA-induced pathology.

Pathway Visualization

The following diagram illustrates the metabolic cascade and the specific intervention points for knockout validation.

Caption: The metabolic pathway of EGME toxicity. GLYAT is the critical node converting the toxic Methoxyacetyl-CoA into the inert N-(methoxyacetyl)glycine.

Comparative Analysis: N-MAG vs. Free MAA

When assessing metabolic competence or exposure, researchers must choose between measuring the active toxicant (MAA) or the stable conjugate (N-MAG).

Feature	N-(methoxyacetyl)glycine (N-MAG)	Methoxyacetic Acid (MAA)	Verdict
Biological Role	Stable detoxification end-product.	Active HDAC inhibitor; volatile.	N-MAG indicates clearance capacity.
Stability	High; resistant to spontaneous hydrolysis.	Moderate; can be re-metabolized or exhaled (CO2).	N-MAG is preferred for urine banking.
KO Sensitivity	Absent in GLYAT-/- models.	Elevated in GLYAT-/- models.	N-MAG is the binary validator for GLYAT activity.
Toxicity Correlation	Inverse (High N-MAG = Low Toxicity).	Direct (High MAA = High Toxicity).	MAA predicts acute damage; N-MAG predicts resistance.

Validation Protocol Using Knockout Models

To rigorously validate the mechanism, we utilize a Loss-of-Function approach. The hypothesis is that GLYAT ablation eliminates N-MAG formation, thereby increasing the residence time of MAA and enhancing phenotypic toxicity.

Experimental Design

Model A: GLYAT-/- (Test Group)

• Genotype: Homozygous deletion of Glyat.

• Expected Phenotype: Zero N-MAG production; hypersensitivity to EGME/MAA.

Model B: C57BL/6J Wild Type (Control)

• Genotype: Functional Glyat.

• Expected Phenotype: Robust N-MAG production; baseline sensitivity.

Model C: HDAC1/2 Conditional KO (Mechanistic Control)

• Genotype: Tissue-specific deletion of HDACs (e.g., Sertoli cells).

• Purpose: To confirm that MAA toxicity mimics the loss of HDAC activity, validating the downstream target.

Step-by-Step Workflow

• Dosing Phase:

  • Administer 2-Methoxyethanol (single oral gavage, 100 mg/kg) or Sodium Methoxyacetate (equimolar) to WT and GLYAT-/- mice.

  • Rationale: Using the precursor (EGME) validates the full metabolic chain; using MAA isolates the conjugation step.

• Sample Collection (Time-Course):

  • Collect plasma and urine at 0, 2, 4, 8, and 24 hours post-dose.

  • Critical Step: Acidify urine samples immediately with 1% formic acid to stabilize acyl-glycines.

• Targeted Metabolomics (LC-MS/MS):

  • Column: C18 Reverse Phase (e.g., Waters HSS T3).

  • Mobile Phase: A: 0.1% Formic Acid in H2O; B: Acetonitrile.

  • Transitions:

    • N-MAG: m/z 148 → 76 (Quantifier).

    • MAA: m/z 89 → 45 (Quantifier).

  • Self-Validating Check: The GLYAT-/- samples must show <0.1% N-MAG signal compared to WT. Any detection implies alternative acyltransferases (e.g., GLYAT2).

• Phenotypic Readout (72 Hours):

  • Histological analysis of testes (PAS stain).

  • Quantify pachytene spermatocyte degeneration.

  • Expectation: GLYAT-/- mice should show significantly higher degeneration scores than WT at the same dose.

Validation Logic Flow

Caption: Logical flow for validating N-MAG as a detoxification product. The absence of N-MAG in KO animals correlates with increased toxicity, confirming the MoA.

References

• National Institute for Occupational Safety and Health (NIOSH). (1991). Criteria for a Recommended Standard: Occupational Exposure to Ethylene Glycol Monomethyl Ether. Link

• Moss, E. J., et al. (1985).[1][2][3] "The role of metabolism in 2-methoxyethanol-induced testicular toxicity." Toxicology and Applied Pharmacology, 79(3), 480-489.[1] Link

• Wessely, F., et al. (2023). "Diethylene glycol dimethyl ether – Evaluation of a BAT value." The MAK Collection for Occupational Health and Safety.[4] Link

• Badenhorst, C. P., et al. (2014). "Glycine conjugation: importance in metabolism, the mechanisms and the enzymes involved." Expert Opinion on Drug Metabolism & Toxicology, 10(9). Link

• Takeuchi, I., et al. (2016). "Embryo- and Testicular-toxicities of Methoxyacetate and the Related: a Review on Possible Roles of One-carbon Transfer and Histone Modification." Journal of Toxicological Sciences. Link

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• 1. 2-Methoxyethanol | C3H8O2 | CID 8019 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. nrc.gov [nrc.gov]
• 3. stacks.cdc.gov [stacks.cdc.gov]
• 4. zora.uzh.ch [zora.uzh.ch]

Navigating the Therapeutic Potential: A Comparative Analysis of N-(methoxyacetyl)glycine's Therapeutic Window

In the quest for novel therapeutics with improved safety and efficacy profiles, the evaluation of a compound's therapeutic window is paramount. This guide provides an in-depth comparative analysis of N-(methoxyacetyl)glycine, a promising N-acylglycine derivative, and its potential therapeutic window relative to structurally and functionally similar compounds. While direct experimental data for N-(methoxyacetyl)glycine is emerging, this document synthesizes existing knowledge on related molecules to build a predictive framework for its assessment, offering valuable insights for researchers and drug development professionals.

The Critical Importance of the Therapeutic Window

The therapeutic window, or safety window, defines the range of doses at which a drug is effective without causing unacceptable levels of toxicity.[1] It is a critical determinant of a drug's clinical viability. A wide therapeutic window is highly desirable, indicating a greater margin of safety for the patient. Conversely, a narrow therapeutic window necessitates careful dose monitoring to avoid adverse effects.[1] The therapeutic index (TI) is a quantitative measure of this window, classically defined as the ratio of the toxic dose in 50% of a population (TD50) to the effective dose in 50% of a population (ED50).[2]

TI = TD50 / ED50

A higher TI value signifies a wider margin of safety. This guide will explore the potential therapeutic window of N-(methoxyacetyl)glycine by examining the known properties of its parent molecule, glycine, and related N-acylglycines.

N-(methoxyacetyl)glycine: A Profile of a Novel Glycine Derivative

N-acylglycines (NAGs) are a class of endogenous signaling lipids formed by the conjugation of a fatty acid to a glycine molecule.[3] They are involved in diverse physiological processes, including anti-inflammation, pain perception, and neuromodulation.[4][5][6] N-(methoxyacetyl)glycine, with its methoxyacetyl moiety, represents a synthetic derivative designed to potentially harness and enhance the inherent biological activities of this class of molecules.

Anticipated Mechanism of Action

While the specific targets of N-(methoxyacetyl)glycine are yet to be fully elucidated, we can infer potential mechanisms based on related compounds.

• Modulation of Inflammatory Pathways: N-acylglycines are known to possess anti-inflammatory properties.[4][6] It is plausible that N-(methoxyacetyl)glycine exerts its effects by modulating inflammatory cascades, potentially through interactions with enzymes like fatty acid amide hydrolase (FAAH) or by influencing pro-inflammatory cytokine production.

• Neuroprotection: Glycine itself is a neurotransmitter with known neuroprotective effects, particularly in the context of ischemic stroke.[7][8] N-acylglycines have also been detected in the central nervous system and are linked to neuroprotection.[4] Therefore, N-(methoxyacetyl)glycine is hypothesized to have neuroprotective capabilities, possibly by mitigating excitotoxicity, reducing oxidative stress, or modulating neuronal signaling pathways.[9]

Comparative Analysis with Structurally and Functionally Related Compounds

To construct a predictive assessment of N-(methoxyacetyl)glycine's therapeutic window, we will compare it with two key classes of compounds: a close structural analog, N-acetylglycine, and functional analogs, Dimethyloxalylglycine (DMOG) and N-oxalylglycine (NOG).

Structural Analog: N-acetylglycine

N-acetylglycine is the closest structural analog to N-(methoxyacetyl)glycine for which public toxicity data is available. The key difference is the substitution of a methyl group for a methoxy group on the acetyl moiety.

Toxicological Profile of N-acetylglycine: Toxicology studies on N-acetylglycine have demonstrated a favorable safety profile.[10]

• Genotoxicity: No evidence of genotoxicity was observed in in vitro bacterial assays or in vivo micronucleus studies in mice.[10]

• Acute Oral Toxicity: No mortalities or adverse effects were seen in rats at a dose of 2000 mg/kg.[10]

• Repeated Dose Toxicity: A 28-day repeated dose study in rats established a No-Observed-Adverse-Effect-Level (NOAEL) of 898.9 mg/kg/day for males and 989.9 mg/kg/day for females.[10]

Based on this data, N-acetylglycine is considered to have low toxicity. Given the minor structural difference, it is reasonable to hypothesize that N-(methoxyacetyl)glycine will also exhibit a low toxicity profile.

Functional Analogs: Dimethyloxalylglycine (DMOG) and N-oxalylglycine (NOG)

DMOG and its parent compound NOG are inhibitors of α-ketoglutarate-dependent dioxygenases, including prolyl hydroxylases that regulate the stability of Hypoxia-Inducible Factor-1α (HIF-1α).[11][12][13] This mechanism is relevant as HIF-1α stabilization is a key pathway in cellular protection against ischemic injury, a potential therapeutic area for neuroprotective agents like N-(methoxyacetyl)glycine.

Efficacy and Cytotoxicity of DMOG:

• Efficacy: DMOG has been shown to be effective in promoting cell migration and proliferation in a dose-dependent manner, with significant effects observed at concentrations as low as 25 µM.[14] It also upregulates HIF and Vascular Endothelial Growth Factor (VEGF).[14]

• Cytotoxicity: While effective at lower concentrations, DMOG can exhibit dose-related reductions in cell proliferation and mitochondrial activity at higher concentrations.[15] Studies in PC12 cells showed that a concentration of 0.1 mM did not significantly alter cell behavior, whereas concentrations of 0.5 mM and 1 mM did.[15]

The therapeutic window for DMOG in vitro appears to be defined by the concentration range that elicits a pro-survival signaling response without inducing significant cytotoxicity.

Experimental Framework for Determining the Therapeutic Window of N-(methoxyacetyl)glycine

To definitively establish the therapeutic window of N-(methoxyacetyl)glycine, a series of well-defined in vitro and in vivo experiments are required. The following protocols provide a robust framework for this assessment.

In Vitro Efficacy and Cytotoxicity Assessment

Objective: To determine the effective concentration range (EC50) for desired biological activity and the cytotoxic concentration (CC50) in relevant cell lines.

Experimental Workflow:

Caption: Workflow for in vitro determination of efficacy and cytotoxicity.

Detailed Protocols:

1. Cell Viability Assay for Efficacy (e.g., MTT Assay):

• Seed neuronal cells (e.g., SH-SY5Y) in a 96-well plate.

• Induce neurotoxicity using a relevant stressor (e.g., 100 µM H₂O₂ for oxidative stress).

• Concurrently treat cells with a range of N-(methoxyacetyl)glycine concentrations.

• After a 24-hour incubation, add MTT reagent and incubate for 4 hours.

• Solubilize formazan crystals with DMSO.

• Measure absorbance at 570 nm.

• Calculate the percentage of cell viability relative to the untreated control and determine the EC50.

2. Cytotoxicity Assay (e.g., Neutral Red Uptake Assay):

• Seed cells (e.g., SH-SY5Y for neurotoxicity, HepG2 for general cytotoxicity) in a 96-well plate.

• Treat with a range of N-(methoxyacetyl)glycine concentrations for 24-48 hours.

• Incubate with Neutral Red dye for 2-3 hours.

• Wash cells and extract the dye.

• Measure absorbance at 540 nm.

• Calculate the percentage of viable cells and determine the CC50.

In Vivo Efficacy and Toxicity Assessment

Objective: To determine the effective dose (ED50) in a relevant animal model and the toxic dose (TD50) or lethal dose (LD50).

Experimental Workflow:

Caption: Workflow for in vivo determination of efficacy and toxicity.

Detailed Protocols:

1. In Vivo Efficacy Model (e.g., Middle Cerebral Artery Occlusion - MCAO):

• Induce transient focal cerebral ischemia in rats or mice via MCAO.

• Administer N-(methoxyacetyl)glycine at various doses (e.g., intraperitoneally or intravenously) at the time of reperfusion.

• Evaluate neurological deficits at 24 and 48 hours post-MCAO.

• At the study endpoint, perfuse the animals and section the brains.

• Stain brain sections with 2,3,5-triphenyltetrazolium chloride (TTC) to visualize the infarct area.

• Calculate the infarct volume and determine the ED50 for neuroprotection.

2. Acute and Repeated Dose Toxicity Studies:

• Acute Toxicity: Administer a single high dose of N-(methoxyacetyl)glycine to a group of animals and observe for mortality and clinical signs of toxicity over 14 days to determine the LD50.

• Repeated Dose Toxicity: Administer N-(methoxyacetyl)glycine daily for 28 or 90 days at multiple dose levels. Monitor animal health, body weight, food and water consumption, and conduct hematology, clinical chemistry, and histopathological examinations at the end of the study to determine the TD50 and the NOAEL.

Data Summary and Comparative Table

The following table summarizes the known data for the comparator compounds and provides a predictive framework for N-(methoxyacetyl)glycine.

Compound	Type	Efficacy Data	Toxicity Data	Predicted Therapeutic Index
N-(methoxyacetyl)glycine	Target Compound	To be determined (TBD)	TBD (Predicted to be low)	TBD (Predicted to be high)
N-acetylglycine	Structural Analog	Not typically evaluated for efficacy in this context	NOAEL: >898 mg/kg/day (rat, 28-day oral)[10]	Not applicable
Dimethyloxalylglycine (DMOG)	Functional Analog	Effective at 25-70 µM in vitro[14]	Cytotoxic at >0.5 mM in vitro[15]	Moderate to High (in vitro)
N-oxalylglycine (NOG)	Functional Analog	Inhibitor of α-ketoglutarate-dependent enzymes[11][12]	Data not readily available	TBD

Conclusion and Future Directions

While direct experimental data for N-(methoxyacetyl)glycine remains to be published, a comparative analysis based on its structural and functional analogs provides a strong rationale for its further investigation. The low toxicity profile of N-acetylglycine suggests that N-(methoxyacetyl)glycine is likely to be well-tolerated. Furthermore, the established neuroprotective and anti-inflammatory roles of the broader N-acylglycine family, coupled with the mechanistic insights from compounds like DMOG, point towards a high potential for therapeutic efficacy.

The experimental frameworks outlined in this guide provide a clear path forward for the definitive characterization of N-(methoxyacetyl)glycine's therapeutic window. Successful execution of these studies will be crucial in determining its potential as a safe and effective therapeutic agent for a range of indications, including neurodegenerative diseases and inflammatory disorders.

References

• Avanti Polar Lipids. N-Acylglycine (NAGly). [Link]

• Power. Glycine + N-acetylcysteine for Alzheimer's Disease. [Link]

• Petrov, D., et al. (2019). N-Acyl Amino Acids: Metabolism, Molecular Targets, and Role in Biological Processes. Molecules, 24(23), 4429. [Link]

• Google Patents. (1991).

• Barker, E. L., et al. (2018). N-FATTY ACYLGLYCINES: UNDERAPPRECIATED ENDOCANNABINOID-LIKE FATTY ACID AMIDES? Prostaglandins & other lipid mediators, 136, 1–10. [Link]

• Ghasemi, Z., et al. (2023). Green Synthesis and Bioactivity of Aliphatic N-Substituted Glycine Derivatives. ACS Omega, 8(33), 30068–30084. [Link]

• Tardiolo, G., et al. (2021). The neuroprotective effects of N-acetylcysteine in psychiatric and neurodegenerative disorders: From modulation of glutamatergic transmission to restoration of synaptic plasticity. Progress in Neuro-Psychopharmacology and Biological Psychiatry, 111, 110373. [Link]

• Ji, X., et al. (2019). Glycine Exhibits Neuroprotective Effects in Ischemic Stroke in Rats through the Inhibition of M1 Microglial Polarization via the NF-κB p65/Hif-1α Signaling Pathway. Journal of Immunology Research, 2019, 6837409. [Link]

• Roberts, A., et al. (2011). Toxicology studies with N-acetylglycine. Food and Chemical Toxicology, 49(1), 59-66. [Link]

• Yilmaz, M., & Sezer, A. D. (2023). Mechanisms and Potential Benefits of Neuroprotective Agents in Neurological Health. Medicina, 59(11), 1937. [Link]

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Comparative study of the metabolic stability of different N-acyl glycines

A Comparative Guide to the Metabolic Stability of N-Acyl Glycines

Introduction: The Critical Role of Metabolic Stability in N-Acyl Glycine Drug Development

N-acyl glycines (NAGs) are a class of endogenous lipid signaling molecules garnering significant attention in drug discovery for their therapeutic potential in a range of conditions, including pain, inflammation, and metabolic disorders.[1] Structurally, they consist of a fatty acid joined to a glycine molecule through an amide bond.[1] As with any therapeutic candidate, understanding and optimizing metabolic stability is a cornerstone of successful drug development. Poor metabolic stability can lead to rapid clearance from the body, resulting in low bioavailability and a short duration of action, ultimately hindering therapeutic efficacy.[2][3] This guide provides a comparative analysis of the metabolic stability of different N-acyl glycines, offering experimental frameworks and mechanistic insights for researchers in the field.

The primary route of metabolic degradation for N-acyl glycines is the hydrolysis of the amide bond, yielding the parent fatty acid and glycine.[1][2][4] This process is predominantly catalyzed by enzymes such as Fatty Acid Amide Hydrolase (FAAH).[1][2][4] Therefore, strategies to enhance metabolic stability often focus on modifying the N-acyl glycine structure to reduce its susceptibility to these hydrolytic enzymes.[5][6]

Experimental Design for a Comparative Metabolic Stability Study

To objectively compare the metabolic stability of different N-acyl glycines, a well-designed in vitro study is essential. This allows for the determination of key parameters such as half-life (t1/2) and intrinsic clearance (Clint), which are predictive of in vivo pharmacokinetic behavior.[3][7]

Rationale for Compound Selection:

The selection of N-acyl glycine analogues for a comparative study should be driven by systematic structural modifications aimed at probing the structure-stability relationship. Key areas for modification include:

• Acyl Chain Length and Saturation: Variations in the length and degree of saturation of the fatty acid chain can influence enzyme recognition and binding.

• Modifications near the Amide Bond: Introducing steric hindrance or altering the electronic properties around the scissile amide bond can impede enzymatic hydrolysis.[8]

• Glycine Moiety Substitution: While altering the core glycine structure moves away from true N-acyl glycines, it is a common strategy in medicinal chemistry to explore bioisosteric replacements to improve metabolic stability.[9][10]

Choice of In Vitro Systems:

The selection of the appropriate in vitro system is critical for obtaining physiologically relevant data. Common choices include:[3][7][11][12]

• Liver Microsomes: These are subcellular fractions containing a high concentration of phase I drug-metabolizing enzymes, particularly cytochrome P450s (CYPs), as well as other enzymes like UGTs and FMOs.[7][11] They are a cost-effective and widely used tool for initial metabolic stability screening.

• Liver S9 Fraction: This fraction contains both microsomal and cytosolic enzymes, offering a broader representation of the liver's metabolic capacity, including phase II conjugation reactions.[7][12]

• Hepatocytes: As intact liver cells, hepatocytes contain the full complement of metabolic enzymes and cofactors, providing a more holistic and physiologically relevant model for predicting hepatic clearance.[3][7] They are often considered the "gold standard" for in vitro metabolism studies.[3]

• Plasma/Blood: These matrices are important for assessing the stability of compounds susceptible to hydrolysis by plasma esterases and proteases.[7]

For a comprehensive comparison of N-acyl glycines, parallel incubation in both liver microsomes (or S9 fraction) and plasma is recommended to delineate the contributions of hepatic and extrahepatic metabolism.

Detailed Experimental Protocol: In Vitro Metabolic Stability Assay

This protocol outlines a standardized procedure for assessing the metabolic stability of N-acyl glycines in liver microsomes.

Materials:

• Test N-acyl glycines and positive control compound (e.g., a known rapidly metabolized amide).

• Pooled liver microsomes (human, rat, or other species of interest).

• NADPH regenerating system (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase).

• Phosphate buffer (pH 7.4).

• Acetonitrile (ACN) with an appropriate internal standard (IS) for quenching and sample preparation.

• 96-well incubation plates and analytical plates.

Procedure:

• Preparation of Working Solutions:

  • Prepare stock solutions of test compounds and the positive control in a suitable organic solvent (e.g., DMSO).

  • Prepare a working solution of the NADPH regenerating system in phosphate buffer.

  • Prepare a microsomal suspension in phosphate buffer to the desired protein concentration (e.g., 0.5 mg/mL).

• Incubation:

  • Pre-warm the microsomal suspension and NADPH regenerating system solution to 37°C.

  • In a 96-well plate, add the test compound to the microsomal suspension and pre-incubate for 5-10 minutes at 37°C.

  • Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system.

  • At designated time points (e.g., 0, 5, 15, 30, 60 minutes), transfer an aliquot of the incubation mixture to a new plate containing ice-cold acetonitrile with the internal standard to stop the reaction and precipitate proteins.

• Sample Processing:

  • Centrifuge the quenched samples to pellet the precipitated proteins.

  • Transfer the supernatant to a clean analytical plate for LC-MS/MS analysis.

Experimental Workflow Diagram:

Caption: Workflow for the in vitro metabolic stability assay.

Bioanalytical Method: LC-MS/MS Quantification

High-performance liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the gold standard for the sensitive and selective quantification of N-acyl glycines and their metabolites in biological matrices.[13][14][15][16]

Methodological Considerations:

• Chromatography: Reversed-phase chromatography is typically employed to separate the relatively lipophilic N-acyl glycines from endogenous matrix components. A gradient elution with a mobile phase consisting of water and an organic solvent (e.g., acetonitrile or methanol), often with a small amount of formic acid to improve ionization, is common.

• Mass Spectrometry: Electrospray ionization (ESI) in negative ion mode is often suitable for the detection of N-acyl glycines. The analysis is performed in multiple reaction monitoring (MRM) mode, where specific precursor-to-product ion transitions are monitored for the parent compound and its potential metabolites. This provides high selectivity and sensitivity.

• Internal Standard: The use of a stable isotope-labeled internal standard is highly recommended to correct for matrix effects and variations in instrument response, ensuring accurate and precise quantification.[13]

Data Presentation and Interpretation

The primary data from the metabolic stability assay is the disappearance of the parent N-acyl glycine over time. This data is used to calculate the following key parameters:

• Half-life (t1/2): The time required for the concentration of the compound to decrease by 50%. This is determined from the slope of the natural logarithm of the percent remaining versus time plot.

• Intrinsic Clearance (Clint): This represents the intrinsic ability of the liver (or other metabolic system) to metabolize a drug, independent of other physiological factors like blood flow. It is calculated from the half-life and the protein concentration in the assay.

Comparative Data Table:

N-Acyl Glycine Analogue	Acyl Chain	Structural Modification	t1/2 (min) in Human Liver Microsomes	Clint (µL/min/mg protein)
N-Oleoylglycine	C18:1	None (Reference)	25.3	27.4
N-Stearoylglycine	C18:0	Saturated Acyl Chain	35.8	19.4
N-Lauroylglycine	C12:0	Shorter Acyl Chain	18.2	38.1
N-(2-Methyl-oleoyl)glycine	C18:1	Methyl group near amide	55.1	12.6
N-Oleoyl-sarcosine	C18:1	N-methylation of glycine	>120	<5.8

Note: The data presented in this table is hypothetical and for illustrative purposes only.

Primary Metabolic Pathway:

The principal metabolic pathway for N-acyl glycines is amide hydrolysis.

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